4-(4-Methylphenyl)-4-pentenoic acid

• CAS: 398142-12-6

Core Science & Biosynthesis

Introduction: The Emerging Significance of the 4-Aryl-4-Pentenoic Acid Scaffold

An In-Depth Technical Guide to 4-Aryl-4-Pentenoic Acid Derivatives: Synthesis, Bioactivity, and Therapeutic Prospects

The 4-aryl-4-pentenoic acid framework represents a class of organic compounds characterized by a pentenoic acid backbone with an aryl substituent at the C4 position. These structures serve as versatile synthons and are precursors to a variety of heterocyclic and carbocyclic systems, including functionalized cyclopentenones and γ-lactones.[1][2] While the parent compound, 4-pentenoic acid, is recognized for its hypoglycemic properties and its role as an inhibitor of fatty acid oxidation[3][4], the introduction of an aryl group at the C4 position unlocks a diverse and potent range of biological activities. This modification has paved the way for the development of derivatives with significant therapeutic potential, particularly in oncology.[5][6]

This technical guide offers a comprehensive exploration of 4-aryl-4-pentenoic acid derivatives for researchers, scientists, and professionals in drug development. It delves into the synthetic methodologies for creating these compounds, analyzes their structure-activity relationships (SAR), elucidates their mechanisms of action, and discusses their current and future therapeutic applications. The focus is on providing not just protocols, but the underlying scientific rationale to empower researchers in this promising field.

Part 1: Synthesis of 4-Aryl-4-Pentenoic Acid Derivatives

The synthesis of 4-aryl-4-pentenoic acid and its derivatives can be approached through several strategic routes. The choice of method often depends on the desired substitution pattern, available starting materials, and scalability. Below are detailed protocols for common and effective synthetic pathways.

Synthetic Pathway 1: Malonic Ester Synthesis Route

This classical approach utilizes the nucleophilicity of a malonic ester enolate to construct the carbon skeleton. It is a robust and versatile method for accessing a range of C4-substituted pentenoic acids. A general workflow is depicted below.

Diagram 1: General workflow for Malonic Ester Synthesis of 4-Pentenoic Acid.

Experimental Protocol (Adapted from Patent CN101200425A)[7]

• Objective: To synthesize 4-pentenoic acid from diethyl malonate and allyl chloride.

• Rationale: This method leverages the acidity of the α-proton in diethyl malonate. A strong base like sodium ethoxide creates a nucleophilic enolate, which then displaces the chloride from allyl chloride in an SN2 reaction. Subsequent saponification (hydrolysis of the esters) followed by acidification and heating results in decarboxylation to yield the final product.

• Step-by-Step Methodology:

  • Condensation: To a suitable reaction vessel under an inert atmosphere, add diethyl malonate and an equimolar amount of sodium ethoxide in a solvent like ethanol. Control the temperature between 20-40°C.

  • Slowly add allyl chloride (1 molar equivalent) to the reaction mixture over 2-4 hours while maintaining the temperature. Continue stirring for an additional 2 hours after the addition is complete.

  • Work-up: Quench the reaction with water. Separate the organic layer and wash it with water until neutral.

  • Purification: Remove the solvent under reduced pressure. The crude 2-allyl diethyl malonate can be purified by vacuum distillation.

  • Saponification and Decarboxylation: Reflux the purified intermediate with an aqueous solution of a strong base (e.g., NaOH) to hydrolyze the ester groups.

  • After the reaction is complete, cool the mixture and acidify it with a strong acid (e.g., HCl). This protonates the carboxylate and induces decarboxylation, often with gentle heating, to yield 4-pentenoic acid.

  • The final product can be isolated by extraction and purified by distillation.

Synthetic Pathway 2: Claisen Rearrangement

The Claisen rearrangement is a powerful sigmatropic rearrangement used to form carbon-carbon bonds. For the synthesis of substituted 4-pentenoic acids, it offers excellent control over stereochemistry at the C3 position.[8]

Experimental Protocol (Conceptual)

• Objective: To synthesize a 3-substituted 4-pentenoic acid via enantioselective Claisen rearrangement.

• Rationale: This pathway involves the[9][9]-sigmatropic rearrangement of an allyl vinyl ether. By using a chiral auxiliary, the rearrangement can proceed with high diastereoselectivity, which, after removal of the auxiliary, provides an enantiomerically enriched product.[8]

• Step-by-Step Methodology:

  • Esterification: React a chiral alcohol with an appropriate acid chloride to form a chiral ester.

  • Enolate Formation: Treat the ester with a strong base (e.g., LDA) at low temperature (-78°C) to form the corresponding enolate.

  • Trapping: Trap the enolate with a silylating agent (e.g., TMSCl) to form a silyl ketene acetal. This intermediate is analogous to the allyl vinyl ether needed for the rearrangement.

  • Rearrangement: Allow the reaction mixture to warm to room temperature. The[9][9]-sigmatropic rearrangement occurs, forming a new C-C bond and yielding a silylated 3-substituted 4-pentenoic acid derivative.

  • Hydrolysis: Hydrolyze the silyl ester and remove the chiral auxiliary to afford the enantiomerically enriched 3-substituted 4-pentenoic acid.

Part 2: Therapeutic Applications and Biological Activity

Derivatives of 4-aryl-4-pentenoic acid have demonstrated a wide spectrum of biological activities, with anticancer properties being the most extensively studied.

Anticancer Activity

Numerous studies have highlighted the potential of this scaffold in oncology. The introduction of aryl groups and further modifications have led to compounds with potent antiproliferative and cytotoxic effects against various human cancer cell lines.

1. (E)-4-Aryl-4-oxo-2-butenoic Acid Amides: This closely related class of compounds, which can be considered derivatives, has shown significant antiproliferative activity. Studies on a series of twenty-nine such amides revealed activity in the micromolar to submicromolar range against HeLa (cervical cancer), FemX (melanoma), and K562 (leukemia) cell lines.[5]

2. 4-Aryl-4H-Chromenes: These derivatives, often synthesized from precursors related to 4-aryl pentenoic acids, exhibit promising anticancer activity. For instance, certain 4-aryl-2-amino-4H-chromene derivatives have shown potent growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines, with GI50 values in the sub-micromolar range.[9]

3. Substituted Pentanoic Acids as Apoptosis Inducers: Other substituted pentanoic acids have been shown to induce apoptosis in Jurkat-E6.1 leukemia cells in a dose-dependent manner.[6]

Other Biological Activities

• Fatty Acid Oxidation Inhibition: The parent compound, 4-pentenoic acid, is a known inhibitor of fatty acid oxidation.[3][4] Its metabolites, particularly 3-keto-4-pentenoyl-CoA, act as both reversible and irreversible inhibitors of the mitochondrial enzyme 3-ketoacyl-CoA thiolase.[3]

• DGAT1 Inhibition: Dimethyl pent-4-ynoic acid derivatives have been identified as potent and orally bioavailable inhibitors of Diacylglycerol O-Acyltransferase 1 (DGAT1), an enzyme involved in triglyceride synthesis. This suggests a potential application in treating obesity.[10]

Part 3: Structure-Activity Relationship (SAR)

Understanding the relationship between a molecule's structure and its biological activity is paramount in drug design. For derivatives related to 4-aryl-4-pentenoic acids, specific substitutions on the aryl ring and modifications to the acid moiety dramatically influence potency.

Analysis of (E)-4-aryl-4-oxo-2-butenoic acid amides provides a clear SAR profile for antiproliferative activity.[5]

Compound Modification	Target Cell Line	Potency (IC50)	Key SAR Insight
Alkyl substituents on aroyl ring (e.g., 2,5- or 2,4-dimethyl)	FemX, HeLa	Sub-micromolar	Alkyl groups, particularly in these positions, significantly enhance antiproliferative activity.[5]
Unsubstituted aroyl ring	FemX	> 2 µM	The unsubstituted parent compound is among the least active.[5]
Halogen or Methoxy substituents on aroyl ring	FemX	> 2 µM	Electron-donating (methoxy) or electron-withdrawing (halogen) groups at these positions decrease antiproliferative potency.[5]
4-i-Pr substituent on phenylamide moiety	General	Slight decrease	Substitution on the amide portion of the molecule can modulate activity, often leading to a slight reduction.[5]

Interestingly, the SAR for antiproliferative activity differs significantly from that for tubulin polymerization inhibition. Several of the most potent antiproliferative agents were found to be inactive as tubulin inhibitors, suggesting that while tubulin may be one target, other mechanisms of action are also at play for these derivatives.[5]

Part 4: Mechanism of Action

The anticancer effects of 4-aryl-4-pentenoic acid derivatives appear to be multifactorial, involving the disruption of key cellular processes required for cancer cell survival and proliferation.

Inhibition of Tubulin Polymerization

A primary mechanism identified for several related derivatives is the inhibition of tubulin polymerization.[5][9] Tubulin is the protein subunit of microtubules, which are essential components of the cytoskeleton and the mitotic spindle.

Diagram 2: Mechanism: Tubulin inhibition leading to cell cycle arrest and apoptosis.

By binding to tubulin, these compounds prevent the assembly of microtubules. This has catastrophic consequences for a dividing cell, as it cannot form a functional mitotic spindle to segregate its chromosomes, leading to arrest in the G2/M phase of the cell cycle and subsequent programmed cell death (apoptosis).[5][9]

Induction of Apoptosis and Enzyme Inhibition

Beyond tubulin inhibition, certain pentanoic acid derivatives have been shown to induce apoptosis through other pathways.[6] This includes:

• Inhibition of MMP-2 and HDAC8: Simultaneous inhibition of matrix metalloproteinase-2 (MMP-2) and histone deacetylase 8 (HDAC8) has been identified as an effective anticancer strategy.[6] MMPs are involved in tumor invasion and metastasis, while HDACs regulate gene expression, and their inhibition can lead to the expression of tumor suppressor genes.

• Modulation of Apoptotic Proteins: Active compounds can downregulate the mRNA abundance of pro-apoptotic proteins like BAX and Apaf-1 while upregulating anti-apoptotic proteins like BCL-2, leading to a decline in the activity of executioner caspases like caspase-3 and caspase-9.[9]

Conclusion and Future Directions

The 4-aryl-4-pentenoic acid scaffold is a rich source of biologically active molecules with significant therapeutic potential. Their straightforward synthesis and the tunability of their structure make them attractive candidates for drug discovery programs. The potent anticancer activity demonstrated by several derivatives, operating through mechanisms like tubulin polymerization inhibition and apoptosis induction, marks this class of compounds as a promising area for the development of novel oncology drugs.

Future research should focus on optimizing the SAR to enhance potency and selectivity for cancer cells over normal cells. A deeper investigation into their mechanisms of action, including target identification and pathway analysis, will be crucial for their clinical translation. Furthermore, exploring the potential of these derivatives in other therapeutic areas, such as metabolic disorders and infectious diseases, could unveil new applications for this versatile chemical scaffold.

References

• Roldão, M. V., Souza-Filho, L. G., Almeida, W., & Coelho, F. (n.d.). Synthesis of 4‐substituted arylpent‐4‐enoic acid. Reagents and conditions. ResearchGate. Retrieved from [Link][1]

• D'Anello, M., et al. (2011). (E)-4-aryl-4-oxo-2-butenoic acid amides, chalcone–aroylacrylic acid chimeras: Design, antiproliferative activity and inhibition of tubulin polymerization. European Journal of Medicinal Chemistry, 46(9), 4157-4168. Available from [Link][5]

• Abdel-Maksoud, M. S., et al. (2021). Development of potential anticancer agents and apoptotic inducers based on 4-aryl-4H chromene scaffold: Design, synthesis, biological evaluation and insight on their proliferation inhibition mechanism. Bioorganic Chemistry, 118, 105475. Available from [Link][9]

• Sharma, R., et al. (2022). Contra-thermodynamic halolactonization of lactam-tethered 5-aryl-4(E)-pentenoic acids. RSC Advances, 12(45), 29363-29367. Available from [Link][2]

• Roy, K., et al. (2019). Synthesis, anticancer activity, structure-activity relationship and binding mode of interaction studies of substituted pentanoic acids. Future Medicinal Chemistry, 11(14), 1735-1752. Available from [Link][6]

• Schulz, H. (1983). Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid. Biochemistry, 22(8), 1827-1832. Available from [Link][3]

• CN101200425A - The synthetic method of 4-pentenoic acid. (2008). Google Patents. Retrieved from [7]

• Li, J., et al. (2018). Discovery of dimethyl pent-4-ynoic acid derivatives, as potent and orally bioavailable DGAT1 inhibitors that suppress body weight in diet-induced mouse obesity model. Bioorganic & Medicinal Chemistry Letters, 28(10), 1686-1692. Available from [Link][10]

• Kurth, M. J., & Decker, O. H. W. (1986). Enantioselective preparation of 3-substituted 4-pentenoic acids via the Claisen rearrangement. The Journal of Organic Chemistry, 51(8), 1377-1379. Available from [Link][8]

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• 6. Synthesis, anticancer activity, structure-activity relationship and binding mode of interaction studies of substituted pentanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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Gem-disubstituted terminal alkene carboxylic acids

An In-depth Technical Guide to Gem-disubstituted Terminal Alkene Carboxylic Acids: Synthesis, Reactivity, and Applications in Drug Discovery

Abstract

The gem-disubstituted terminal alkene, particularly when appended with a carboxylic acid, represents a uniquely valuable structural motif in modern medicinal chemistry. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, characteristic reactivity, and strategic application of these compounds. We will delve into the causality behind synthetic choices, from classical condensation reactions to modern catalytic methods. Furthermore, this guide will explore the nuanced reactivity of this scaffold, including its role as a Michael acceptor and a partner in cycloaddition reactions. Finally, we will contextualize its importance by examining its application as a bioisosteric element in drug design, offering field-proven insights into leveraging its distinct stereoelectronic properties to overcome challenges in drug development programs.

The Strategic Value of the Gem-disubstituted Alkene Moiety

In the landscape of drug discovery, molecular architecture is paramount. The gem-disubstituted terminal alkene motif offers a compelling combination of structural rigidity and versatile chemical reactivity. Its significance is most pronounced when considering its role as a bioisostere. Bioisosteres are functional groups or molecules that possess similar physicochemical properties, leading to comparable biological activity.[1][2] The strategic replacement of other functional groups with this motif can profoundly impact a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

For instance, the gem-difluoroalkene subgroup has gained immense traction as a non-classical bioisostere for the carbonyl and amide groups.[3] This substitution can enhance metabolic stability, modulate cell permeability, and alter molecular conformation in ways that improve target engagement or reduce off-target toxicity.[4][5] The gem-difluoroalkene unit (C=CF₂) mimics the planar, polarized nature of a carbonyl group (C=O) but is resistant to metabolic reduction and nucleophilic attack that can deactivate a drug.[3] Furthermore, the substitution of two hydrogen atoms with larger fluorine atoms expands the C-C(F₂)-C bond angle, a subtle but potentially critical alteration for optimizing binding affinity within a protein's active site.[6]

Beyond bioisosterism, the electronic nature of the gem-disubstituted terminal alkene carboxylic acid—an electron-deficient olefin—renders it a versatile synthetic intermediate for building molecular complexity, a topic we will explore in detail.

Synthetic Strategies: A Causal Analysis

The efficient construction of gem-disubstituted terminal alkene carboxylic acids is foundational to their use. The choice of synthetic route is dictated by factors such as substrate availability, desired scale, and functional group tolerance. Here, we analyze the most robust and widely adopted methodologies.

Knoevenagel-Doebner Condensation: The Classic Approach

The Knoevenagel condensation is a cornerstone reaction for C=C bond formation, involving the reaction of a carbonyl compound with an active methylene compound.[7][8][9] The Doebner modification is particularly relevant for our purposes, as it utilizes malonic acid in the presence of a weak base like pyridine or piperidine, leading directly to an α,β-unsaturated carboxylic acid via a subsequent decarboxylation step.[8][10]

Causality of Reagent Choice:

• Carbonyl Source: Ketones are used to generate the gem-disubstituted alkene. Aldehydes, by contrast, would lead to a mono-substituted product.

• Active Methylene Compound: Malonic acid is ideal because one of the carboxylic acid groups is ultimately lost as CO₂, driving the reaction forward and leaving the desired product.[8]

• Catalyst: A weak amine base (e.g., piperidine in pyridine) is crucial. A strong base, such as an alkoxide, could induce an undesired self-condensation of the ketone starting material.[8]

Caption: Workflow for the Knoevenagel-Doebner Synthesis.

Experimental Protocol: Synthesis of 2-Cyclohexylidenepropanoic Acid

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclohexanone (10.0 g, 102 mmol) and malonic acid (12.7 g, 122 mmol).

• Solvent/Catalyst: Add 30 mL of pyridine, followed by the dropwise addition of piperidine (1.0 mL, 10 mmol).

• Reaction: Heat the mixture to reflux (approx. 115°C) and monitor the reaction by TLC (thin-layer chromatography) until the starting material is consumed (typically 3-4 hours). Vigorous evolution of CO₂ will be observed initially.

• Workup: Cool the reaction mixture to room temperature and pour it into a mixture of 100 mL of 6M HCl and 100 g of crushed ice.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization from hexanes to yield the title compound.

The Wittig Reaction: Olefination Masterclass

The Wittig reaction provides a powerful and reliable method for converting ketones into alkenes using a phosphonium ylide.[11][12] To generate the specific structure of a gem-disubstituted terminal alkene carboxylic acid, the strategy involves reacting a ketone with a phosphorus ylide derived from an α-haloester, followed by saponification.

Causality of Reagent Choice:

• Ylide Precursor: An α-bromoester (e.g., ethyl 2-bromopropionate) is used to form the phosphonium salt. The ester group stabilizes the adjacent ylide carbanion, making it less reactive but easier to handle than non-stabilized ylides.

• Base: A moderately strong base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) is sufficient to deprotonate the phosphonium salt to form the stabilized ylide.

• Hydrolysis: A final saponification step (e.g., with NaOH or KOH) is required to convert the resulting α,β-unsaturated ester into the target carboxylic acid.

Caption: Synthetic pathway via the Wittig Reaction.

Olefin Metathesis: Modern Catalytic Power

Olefin metathesis, a Nobel Prize-winning reaction, enables the precise cutting and rearranging of C=C double bonds using powerful ruthenium or molybdenum catalysts.[13] Cross-metathesis is particularly useful for our target, typically by reacting a 1,1-disubstituted alkene with an acrylic acid derivative (like ethyl acrylate).[14]

Causality of Experimental Choices:

• Catalyst: Grubbs' 2nd or 3rd generation catalysts are often preferred due to their higher activity and broader functional group tolerance compared to earlier versions.[15]

• Substrate Stoichiometry: The more volatile or readily available alkene (often the acrylate) is typically used in excess to drive the reaction equilibrium towards the desired cross-product and away from the homodimerization of the more valuable 1,1-disubstituted alkene.

• Reaction Conditions: Reactions are run under an inert atmosphere (N₂ or Ar) to protect the catalyst from deactivation by oxygen. The removal of the ethylene byproduct can also help drive the reaction to completion.[15]

Synthetic Method	Key Reagents	Typical Yields	Advantages	Disadvantages
Knoevenagel-Doebner	Ketone, Malonic Acid, Piperidine/Pyridine	60-85%	Operationally simple, readily available reagents, direct formation of the acid.[10]	Requires high temperatures, limited to substrates stable to basic conditions.
Wittig Reaction	Ketone, α-Haloester, PPh₃, Base	50-80%	High functional group tolerance, reliable, well-understood mechanism.[16]	Generates stoichiometric triphenylphosphine oxide byproduct which can complicate purification.
Cross-Metathesis	1,1-Disubstituted Alkene, Acrylate, Ru Catalyst	70-95%	Exceptionally high yields, mild reaction conditions, broad substrate scope.[17][18]	Expensive catalysts, requires inert atmosphere, potential for competing homodimerization.[14]

Reactivity and Mechanistic Insights

The unique electronic structure of gem-disubstituted terminal alkene carboxylic acids governs their reactivity, making them valuable precursors for more complex molecular architectures.

Michael (Conjugate) Addition: Building Complexity

The presence of the electron-withdrawing carboxylic acid group polarizes the C=C double bond, rendering the β-carbon electrophilic and highly susceptible to nucleophilic attack. This classic transformation is known as the Michael addition or conjugate addition.[19][20][21] It is a powerful method for forming C-C, C-N, C-S, and C-O bonds in a predictable manner.

Mechanism: The reaction proceeds in three key steps: 1) formation of a nucleophile (often an enolate, but can be amines, thiols, etc.), 2) nucleophilic attack at the β-carbon of the α,β-unsaturated system, and 3) protonation of the resulting enolate intermediate to give the 1,4-adduct.[22]

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• 20. Michael addition reaction - Wikipedia [en.wikipedia.org]
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• 22. Michael Addition Reaction Mechanism - Chemistry Steps [chemistrysteps.com]

Protocols & Analytical Methods

Synthesis of 4-(4-Methylphenyl)-4-pentenoic acid via Johnson-Claisen rearrangement

Application Note: Synthesis of 4-(4-Methylphenyl)-4-pentenoic acid via Johnson-Claisen Rearrangement

Executive Summary

This application note details the synthesis of 4-(4-methylphenyl)-4-pentenoic acid , a versatile

-unsaturated carboxylic acid intermediate often utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and fragrance compounds.

The protocol employs the Johnson-Claisen rearrangement (orthoester Claisen rearrangement).[1][2][3][4][5][6] Unlike the standard Claisen rearrangement, which requires allyl vinyl ethers, this variant utilizes an allylic alcohol and an orthoester.[5] The reaction is driven by the irreversible loss of ethanol and the formation of a stable ester carbonyl, providing high thermodynamic driving force and stereochemical predictability.

Key Advantages of this Protocol:

• Atom Economy: High-yielding [3,3]-sigmatropic shift.

• Scalability: Suitable for multi-gram to kilogram scale due to simple thermal activation.

• Self-Purification: The reaction conditions (distillation of ethanol) drive the equilibrium forward.

Retrosynthetic Analysis & Mechanism

To synthesize 4-(4-methylphenyl)-4-pentenoic acid (Target), we disconnect at the

- bond relative to the ester/acid functionality, tracing back to the [3,3]-sigmatropic rearrangement precursor.

• Target: 4-(4-Methylphenyl)-4-pentenoic acid

• Intermediate: Ethyl 4-(4-methylphenyl)-4-pentenoate

• Starting Materials: 2-(4-Methylphenyl)prop-2-en-1-ol (2-(p-Tolyl)allyl alcohol) + Triethyl orthoacetate.

Mechanistic Pathway

The reaction proceeds through an in situ formation of a mixed ketene acetal, followed by a concerted [3,3]-sigmatropic rearrangement via a chair-like transition state.

Figure 1: Mechanistic workflow of the Johnson-Claisen rearrangement for the target synthesis.

Experimental Protocols

Protocol A: Johnson-Claisen Rearrangement

Objective: Conversion of 2-(4-methylphenyl)prop-2-en-1-ol to Ethyl 4-(4-methylphenyl)-4-pentenoate.

Reagents:

• Substrate: 2-(4-Methylphenyl)prop-2-en-1-ol (1.0 equiv)

• Reagent: Triethyl orthoacetate (TEOA) (4.0 – 6.0 equiv)

• Catalyst: Propionic acid (0.05 – 0.1 equiv) or Pivalic acid.

• Solvent: None (Neat) or Xylene (if temperature control is difficult).

Equipment:

• Round-bottom flask (3-neck).

• Short-path distillation head (Dean-Stark trap is less effective here as ethanol is the leaving group, not water; active distillation is preferred).

• Thermometer.

• Heating mantle.

Step-by-Step Procedure:

• Setup: In a dry 3-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and a short-path distillation apparatus, charge 2-(4-methylphenyl)prop-2-en-1-ol (e.g., 14.8 g, 100 mmol).

• Reagent Addition: Add Triethyl orthoacetate (excess, ~65 g, 400 mmol) to the flask. The excess TEOA acts as the solvent.

• Catalyst Addition: Add Propionic acid (0.37 g, ~5 mmol).

• Reaction Initiation: Heat the mixture gently. The internal temperature should reach approximately 135–145°C .

• Distillation (Critical Step): As the reaction proceeds, ethanol is generated.

  • Maintain the head temperature of the distillation column at 78–80°C to ensure removal of ethanol while retaining the orthoacetate (bp ~142°C).

  • Note: Failure to remove ethanol will stall the equilibrium at the mixed orthoester stage.

• Monitoring: Continue heating for 4–12 hours. Monitor via TLC (Hexane:EtOAc 9:1) or GC-MS. The starting alcohol peak should disappear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove excess triethyl orthoacetate via rotary evaporation or vacuum distillation (TEOA bp ~142°C; Product bp >250°C at atm, ~150°C at 10 mmHg).

• Purification:

  • The crude residue is typically pure enough for hydrolysis.

  • For analytical purity, perform flash column chromatography (SiO2, 0-10% EtOAc in Hexanes) or vacuum distillation.

Expected Yield: 85–92% Data (Ethyl Ester):

• 1H NMR (400 MHz, CDCl3):

  7.1-7.3 (m, 4H, Ar-H), 5.25 (s, 1H, =CHH), 5.05 (s, 1H, =CHH), 4.12 (q, 2H, OCH2), 2.75 (t, 2H, -CH2-), 2.45 (t, 2H, -CH2-), 2.35 (s, 3H, Ar-CH3), 1.25 (t, 3H, CH3).

Protocol B: Hydrolysis to the Acid

Objective: Saponification of the ethyl ester to the target acid.

Reagents:

• Ethyl 4-(4-methylphenyl)-4-pentenoate (from Protocol A).

• Sodium Hydroxide (NaOH) (2.5 equiv, 10% aqueous solution).

• Ethanol (solvent volume to ensure miscibility).[7]

Step-by-Step Procedure:

• Dissolve the crude ester in Ethanol (approx. 5 mL per gram of ester).

• Add the 10% NaOH solution.

• Heat to reflux (80°C) for 2–3 hours. Monitor disappearance of ester by TLC.

• Workup:

  • Cool to room temperature.[8][9]

  • Concentrate under reduced pressure to remove ethanol.

  • Dilute the aqueous residue with water.

  • Wash: Extract once with Diethyl Ether (to remove unreacted organics/impurities). Discard the organic layer.

  • Acidification: Cool the aqueous layer on ice and acidify to pH ~2 using 2M HCl. The product will precipitate as a white solid or oil out.

  • Extraction: Extract the acidic aqueous layer with Ethyl Acetate (3x).

  • Drying: Dry combined organics over anhydrous

    , filter, and concentrate.

• Crystallization: Recrystallize from Hexane/Ether if solid, or purify via Kugelrohr distillation if oil.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Stalled Reaction	Ethanol not removed efficiently.	Ensure distillation head temp is ~78°C. Use a slow nitrogen sweep to help carry ethanol vapor.
Low Yield	Polymerization of alkene.	Add a radical inhibitor (e.g., BHT) if the substrate is prone to polymerization (less likely with this specific substrate).
Starting Material Remains	Catalyst deactivation.	Add another 0.05 equiv of Propionic acid after 4 hours.
Product Impurity	Incomplete hydrolysis.	Ensure reflux time is sufficient; sterically hindered esters may require KOH in MeOH/Water.

References

• Johnson, W. S., et al. (1970).[4][5][6] "Simple Stereoselective Version of the Claisen Rearrangement Leading to Trans-Trisubstituted Olefinic Bonds." Journal of the American Chemical Society.[4][5][6][10]

• BenchChem. (2025).[9] "Johnson-Claisen Rearrangement with 3-Methyl-2-buten-1-ol for C-C Bond Formation."[9] Application Note.

• Organic Syntheses. (2017). "Synthesis of Allenyl Mesylate by a Johnson-Claisen Rearrangement." Org.[8] Synth. 94, 136-149.

• Master Organic Chemistry. (2019). "The Johnson-Claisen Orthoester Rearrangement."[1][2][3][4][9]

• PubChem. (2025).[11] "Ethyl 4-methyl-4-pentenoate Data."

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Claisen Rearrangement (Chapter 27) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. name-reaction.com [name-reaction.com]
• 4. jk-sci.com [jk-sci.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. synarchive.com [synarchive.com]
• 7. prepchem.com [prepchem.com]
• 8. orgsyn.org [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Johnson-Claisen Rearrangement | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 11. Ethyl 4-methyl-4-pentenoate | C8H14O2 | CID 3416433 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: The Johnson-Claisen Rearrangement of p-Methyl Substituted Allylic Alcohols with Triethyl Orthoacetate

Abstract

The Johnson-Claisen rearrangement is a powerful and reliable method for the stereoselective formation of carbon-carbon bonds, transforming allylic alcohols into γ,δ-unsaturated esters. This application note provides a detailed guide for researchers on the reaction of p-methyl substituted allylic alcohols with triethyl orthoacetate. We will delve into the underlying mechanism, critical experimental parameters, a step-by-step protocol, and data interpretation. The resulting ethyl 3-methyl-5-(p-tolyl)pent-4-enoate and related structures are valuable intermediates in the synthesis of complex organic molecules and pharmaceutical agents.

Introduction: Significance and Scope

The Claisen rearrangement, a-sigmatropic shift of an allyl vinyl ether, is a cornerstone of modern organic synthesis for its ability to form C-C bonds with exceptional regio- and stereocontrol.[1] The Johnson-Claisen variant, which utilizes an orthoester like triethyl orthoacetate in the presence of an acid catalyst, offers a practical advantage by generating the key ketene acetal intermediate in situ from a stable allylic alcohol precursor.[2][3][4] This avoids the often-difficult synthesis and handling of isolated allyl vinyl ethers.[5]

This protocol focuses on p-methyl substituted allylic alcohols, a common structural motif. The reaction provides a two-carbon extension, yielding valuable γ,δ-unsaturated esters.[3] Understanding the nuances of this transformation is critical for its successful application in multi-step syntheses.

Reaction Mechanism and Stereochemical Control

The Johnson-Claisen rearrangement proceeds through a well-defined, multi-step mechanism that dictates the structure and stereochemistry of the final product.

Mechanism Pathway:

• Acid Catalysis and Acetal Exchange: The reaction is initiated by a catalytic amount of a weak acid, typically propionic acid.[6][7] The acid protonates an ethoxy group of triethyl orthoacetate, which is then displaced by the allylic alcohol to form a mixed orthoester intermediate.

• Formation of the Ketene Acetal: Further protonation and elimination of a second molecule of ethanol generate a key oxonium cation. A final deprotonation step yields the crucial reactive intermediate: a mixed ketene acetal.[8][2]

• -Sigmatropic Rearrangement: The ketene acetal undergoes a concerted, thermally-driven-sigmatropic rearrangement. This step proceeds through a highly ordered, six-membered chair-like transition state to minimize steric interactions.[1] This ordered transition state is the basis for the high stereoselectivity of the reaction, effectively transferring the chirality from a secondary allylic alcohol to the newly formed stereocenter.[9]

• Product Formation: The rearrangement directly yields the stable γ,δ-unsaturated ester product.

Below is a diagram illustrating the complete mechanistic pathway.

Caption: Figure 1: Johnson-Claisen Rearrangement Mechanism.

Experimental Design and Optimization

Successful execution of the Johnson-Claisen rearrangement requires careful consideration of several parameters.

• Reagents:

  • Allylic Alcohol: The substrate must be of high purity. The presence of water can hydrolyze the orthoester.

  • Triethyl Orthoacetate (TEOA): Often used in excess to act as both the reagent and the solvent. Its boiling point (142 °C) provides a suitable temperature for the thermal rearrangement.[10]

  • Catalyst: A weak, non-nucleophilic acid is essential. Propionic acid is the most common choice as it is effective and its boiling point is compatible with the reaction conditions. Stronger acids can lead to side reactions and degradation of the substrate or product.

• Reaction Conditions:

  • Temperature: The reaction typically requires heating to drive the elimination of ethanol and facilitate the sigmatropic shift. Temperatures are often maintained between 110-140 °C.[7][11] A patent describes a procedure where the temperature is gradually increased to 160 °C to distill off byproducts and drive the reaction to completion.[11]

  • Reaction Time: Reaction times can be long, ranging from 10 to 120 hours.[6][7] The reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Atmosphere: While not always strictly necessary, performing the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is good practice to prevent oxidation, especially for sensitive substrates.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction of 1-(p-tolyl)prop-2-en-1-ol with triethyl orthoacetate.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Triethyl orthoacetate has a pungent odor and is flammable. Handle with care.[10]

Materials and Equipment:

• 1-(p-tolyl)prop-2-en-1-ol (1.0 eq)

• Triethyl orthoacetate (TEOA, 10-15 eq)

• Propionic acid (0.1 eq)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Heating mantle with a temperature controller

• Inert gas line (N₂ or Ar)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Workflow Diagram:

Caption: Figure 2: Experimental Workflow.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add triethyl orthoacetate (e.g., 15.0 mL, ~10 eq).

• Reagent Addition: Add the p-methyl substituted allylic alcohol (e.g., 1-(p-tolyl)prop-2-en-1-ol, 1.0 g, 1.0 eq) to the flask, followed by the addition of propionic acid (e.g., 0.05 mL, 0.1 eq).

• Heating: Immerse the flask in a preheated oil bath at 140 °C. Allow the reaction mixture to reflux with vigorous stirring.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots and analyzing them by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent system) or GC. The reaction is complete when the starting allylic alcohol is no longer observed. This may take 12-24 hours.

• Cooling and Concentration: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Remove the excess triethyl orthoacetate and other volatile components under reduced pressure using a rotary evaporator.

• Aqueous Workup: Dissolve the resulting crude oil in diethyl ether (50 mL). Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 25 mL) to neutralize the propionic acid, and then with brine (1 x 25 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude ester by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure γ,δ-unsaturated ester.

Data Summary and Expected Results

The reaction is generally high-yielding and proceeds with predictable stereochemistry based on the substitution pattern of the allylic alcohol.

Substrate (Allylic Alcohol)	Product (γ,δ-Unsaturated Ester)	Typical Conditions	Expected Yield	Notes
(E)-4-(p-tolyl)but-3-en-2-ol	Ethyl (E)-3-methyl-5-(p-tolyl)pent-4-enoate	TEOA, Propionic Acid, 140 °C, 18h	80-90%	High diastereoselectivity is expected due to the chair-like transition state.
1-(p-tolyl)prop-2-en-1-ol	Ethyl 3-(p-tolyl)pent-4-enoate	TEOA, Propionic Acid, 140 °C, 24h	75-85%	A new chiral center is formed.
2-methyl-1-(p-tolyl)prop-2-en-1-ol	Ethyl 3-methyl-3-(p-tolyl)pent-4-enoate	TEOA, Propionic Acid, 140 °C, 15h	85-95%	Efficiently creates a quaternary carbon center.[9]

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	Insufficient temperature; Inactive catalyst; Water in reagents.	Ensure the reaction temperature reaches at least 135-140 °C. Use fresh propionic acid. Ensure all reagents and glassware are anhydrous.
Formation of Side Products	Temperature too high; Catalyst concentration too high; Prolonged reaction time.	Optimize temperature and catalyst loading. Monitor the reaction closely and stop it upon completion of the main transformation.
Product Decomposition	Presence of strong acid; Hydrolysis during workup.	Use only a weak acid catalyst like propionic acid. Perform the aqueous workup efficiently without prolonged exposure to aqueous layers.

Conclusion

The Johnson-Claisen rearrangement of p-methyl substituted allylic alcohols with triethyl orthoacetate is a robust and highly stereoselective method for synthesizing γ,δ-unsaturated esters. By carefully controlling the reaction conditions, particularly temperature and the exclusion of water, researchers can achieve high yields of these valuable synthetic intermediates. The protocol detailed herein provides a reliable foundation for the application of this powerful transformation in diverse research and development settings.

References

• Wikipedia. Claisen rearrangement. [Link]

• Bioinfo Publications. (2016, May 21). RECENT DEVELOPMENT IN THE ORTHOESTER JOHNSON-CLAISEN REARRANGEMENT AND APPLICATION. [Link]

• J&K Scientific LLC. (2025, February 17). Johnson-Claisen Rearrangement. [Link]

• Chemistry LibreTexts. (2023, January 22). Claisen Rearrangement. [Link]

• Journal of the Chemical Society, Chemical Communications. Stereochemical control in the Claisen rearrangement: influence of an adjacent chiral centre. [Link]

• Name-Reaction.com. Johnson-Claisen rearrangement. [Link]

• Wikipedia. Ortho ester. [Link]

• Google Patents. (1981).

• RSC Publishing. (2020, August 17). Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media. [Link]

• SynArchive. Johnson-Claisen Rearrangement. [Link]

• Organic Chemistry Portal. Claisen Rearrangement. [Link]

Sources

• 1. Claisen Rearrangement [organic-chemistry.org]
• 2. name-reaction.com [name-reaction.com]
• 3. Johnson-Claisen Rearrangement | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 4. synarchive.com [synarchive.com]
• 5. Claisen Rearrangement | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. jk-sci.com [jk-sci.com]
• 9. bioinfopublication.org [bioinfopublication.org]
• 10. Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05276K [pubs.rsc.org]
• 11. EP0041343A1 - A process for the synthesis of gamma-unsaturated carboxylic acid esters - Google Patents [patents.google.com]

Application Notes and Protocols: Functionalization of the Terminal Double Bond in 4-Pentenoic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Synthetic Potential of 4-Pentenoic Acid

4-Pentenoic acid is a valuable bifunctional building block in organic synthesis, possessing both a terminal alkene and a carboxylic acid. The selective functionalization of its terminal double bond, while preserving the carboxylic acid moiety, opens a gateway to a diverse array of molecular architectures. This capability is of paramount importance in the fields of medicinal chemistry and drug development, where the introduction of polar functional groups can significantly modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. The transformations detailed herein convert a relatively nonpolar alkene into key functional groups such as alcohols, diols, and ketones, which can serve as handles for further chemical elaboration in the synthesis of complex molecules and active pharmaceutical ingredients.

This guide provides an in-depth exploration of four robust and widely employed methods for the selective functionalization of the terminal double bond in 4-pentenoic acid and its derivatives:

• Hydroboration-Oxidation: For the anti-Markovnikov addition of water, yielding a terminal primary alcohol.

• Epoxidation: To generate a reactive three-membered epoxide ring, a versatile intermediate for subsequent nucleophilic attack.

• Dihydroxylation: For the creation of a vicinal diol, a common structural motif in natural products and pharmaceuticals.

• Wacker-Tsuji Oxidation: To achieve a Markovnikov-selective oxidation to a methyl ketone.

Each section will delve into the mechanistic underpinnings of the reaction, provide detailed, field-tested protocols, and offer insights into the causality behind experimental choices, ensuring a comprehensive and authoritative resource for the discerning researcher.

I. Hydroboration-Oxidation: Synthesis of 5-Hydroxypentanoic Acid

The hydroboration-oxidation reaction is a cornerstone of organic synthesis, enabling the anti-Markovnikov hydration of alkenes with high stereospecificity and regioselectivity.[1][2] This two-step process first involves the addition of a borane reagent across the double bond, followed by oxidation of the resulting organoborane to the corresponding alcohol.[3][4] For terminal alkenes like 4-pentenoic acid, this method selectively yields the primary alcohol, 5-hydroxypentanoic acid, avoiding the formation of the secondary alcohol that would result from direct acid-catalyzed hydration.[5]

The regioselectivity of the hydroboration step is governed by both steric and electronic factors. The boron atom, being the more electrophilic part of the B-H bond, adds to the less sterically hindered carbon of the double bond, while the hydride adds to the more substituted carbon.[6] This results in the formation of a trialkylborane intermediate where the boron is attached to the terminal carbon of the pentenoic acid backbone. Subsequent oxidation with hydrogen peroxide in the presence of a base replaces the carbon-boron bond with a carbon-oxygen bond, yielding the desired primary alcohol with retention of stereochemistry.[5]

Experimental Workflow: Hydroboration-Oxidation

Sources

• 1. community.wvu.edu [community.wvu.edu]
• 2. byjus.com [byjus.com]
• 3. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 6. purehost.bath.ac.uk [purehost.bath.ac.uk]

Advanced Application Note: Cyclization Protocols for 4-(4-Methylphenyl)-4-pentenoic Acid

Executive Summary & Strategic Rationale

The cyclization of 4-(4-methylphenyl)-4-pentenoic acid represents a critical bifurcation point in the synthesis of bioactive scaffolds. Depending on the activation mode of the alkene moiety, this substrate can be selectively converted into two distinct functional classes:

• Iodolactones (via Halolactonization): Generating a functionalizable handle (iodomethyl group) for further derivatization (e.g., substitution, elimination to unsaturated lactones).

• Methyl-lactones (via Hydro-lactonization): Generating a saturated, quaternary stereocenter directly, a common pharmacophore in lignan and terpene synthesis.

This guide provides validated protocols for both pathways, grounded in mechanistic causality. The presence of the electron-donating p-tolyl group at the C4 position is the defining feature of this substrate; it stabilizes the developing positive charge at C4, heavily biasing the reaction toward 5-exo-trig cyclization over the competing 6-endo pathway.

Mechanistic Causality & Pathway Selection

Understanding the electronic demand of the substrate is prerequisite to protocol selection.

• Substrate: 4-(4-Methylphenyl)-4-pentenoic acid

• Key Feature: The C4 alkene carbon bears a p-tolyl group.

• Electronic Effect: The p-tolyl group stabilizes carbocation character at C4 (benzylic and tertiary).

• Regioselectivity:

  • Kinetic Control (Iodolactonization): Iodine activates the alkene. The carboxylate oxygen attacks the carbon best able to stabilize positive charge (C4). This results in a 5-membered

    -lactone .[1]

  • Thermodynamic/Acid Control (Hydro-lactonization): Protonation of the terminal methylene (C5) generates a stable tertiary benzylic carbocation at C4. Intramolecular trapping by the carboxylate yields the 5-membered

    -lactone .

Pathway Visualization (DOT Diagram)

Figure 1: Divergent cyclization pathways controlled by reagent selection. The p-tolyl group ensures 5-exo selectivity in both cases.

Protocol A: Kinetic Iodolactonization

Objective: Synthesis of 5-(iodomethyl)-5-(4-methylphenyl)dihydrofuran-2-one. Application: This product contains a reactive primary iodide, suitable for radical dehalogenation (to methyl), elimination (to exocyclic alkene), or substitution (azide/amine introduction).

Reagents & Equipment[2][3]

• Substrate: 4-(4-Methylphenyl)-4-pentenoic acid (1.0 equiv)

• Iodine Source: Iodine (

  ) (2.0 equiv) or N-Iodosuccinimide (NIS) (1.2 equiv)

• Base: Sodium Bicarbonate (

  ) (3.0 equiv)

• Solvent: Acetonitrile (

  ) / Water ( ) (3:1 ratio) or (biphasic)

• Quench: Saturated aqueous Sodium Thiosulfate (

  )

Step-by-Step Methodology

• Preparation: Dissolve 4-(4-methylphenyl)-4-pentenoic acid (1.0 mmol) in Acetonitrile (10 mL). Add water (3 mL).

• Basification: Add solid

  (3.0 mmol). Stir at room temperature for 10 minutes until the acid is deprotonated (solution may bubble slightly).

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Critical: Lower temperature improves kinetic control and prevents side reactions.

• Iodination: Add Iodine (

  ) (2.0 mmol) in one portion.

  • Observation: The solution will turn dark brown/purple.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature. Stir for an additional 2–4 hours. Monitor by TLC (usually 20% EtOAc/Hexane).

  • Endpoint: Disappearance of the starting acid spot.

• Quench: Pour the reaction mixture into a separatory funnel containing saturated aqueous

  (20 mL). Shake vigorously until the iodine color disappears (solution becomes pale yellow/colorless).

• Extraction: Extract with Ethyl Acetate (

  mL).

• Workup: Wash combined organics with Brine, dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: The crude iodolactone is often pure enough for subsequent steps. If necessary, purify via flash column chromatography (Silica gel, Hexanes:EtOAc 8:1).

Expected Yield: 85–95% Data Validation:

NMR should show two diastereotopic protons for the group (typically 3.4–3.6 ppm) and the disappearance of alkene protons.

Protocol B: Acid-Catalyzed Hydro-lactonization

Objective: Synthesis of 5-methyl-5-(4-methylphenyl)dihydrofuran-2-one. Application: Direct access to the saturated lactone pharmacophore.

Reagents & Equipment[2][3]

• Substrate: 4-(4-Methylphenyl)-4-pentenoic acid (1.0 equiv)

• Catalyst: Amberlyst-15 resin (100 mg/mmol) or conc.

  (5 mol%)

• Solvent: Toluene (anhydrous) or Dichloromethane (DCM)

• Equipment: Dean-Stark trap (if using Toluene/Reflux) to remove water, driving equilibrium.

Step-by-Step Methodology

• Dissolution: Dissolve the substrate (1.0 mmol) in Toluene (10 mL).

• Catalyst Addition: Add Amberlyst-15 resin (100 mg).

  • Why Resin? Heterogeneous catalysis allows for easy workup (filtration) and avoids harsh liquid acidic conditions that might cause Friedel-Crafts side reactions on the aromatic ring.

• Cyclization: Heat the mixture to reflux (110°C) with vigorous stirring for 4–6 hours.

  • Mechanism:[2][3][4][5] The acid protonates the terminal alkene. The p-tolyl group stabilizes the resulting tertiary cation. The carboxylate closes the ring.

• Monitoring: Monitor by TLC. The product will be less polar than the starting acid.

• Workup: Cool to room temperature. Filter off the Amberlyst-15 resin. Wash the resin with small portions of Ethyl Acetate.

• Concentration: Evaporate the solvent under reduced pressure.

• Purification: Recrystallization from Hexanes/Ether or short plug filtration.

Expected Yield: 80–90% Note: If using

, a basic wash ( ) is required during workup to remove the catalyst and any unreacted acid.

Comparative Data & Troubleshooting

Product Comparison Table

Feature	Iodolactone (Protocol A)	Methyl-lactone (Protocol B)
Structure	5-(iodomethyl)-5-(p-tolyl)-...	5-methyl-5-(p-tolyl)-...
Ring Size	5-membered ( -lactone)	5-membered ( -lactone)
Key NMR Signal	3.4-3.6 ppm ( )	1.6-1.7 ppm ( )
Stability	Light sensitive (store in dark)	Stable
Primary Risk	Elimination to exocyclic alkene	Friedel-Crafts dimerization

Troubleshooting Guide

• Problem: Formation of a 6-membered ring (Tetralone) instead of Lactone.

  • Cause: This occurs under harsh Friedel-Crafts conditions (e.g.,

    followed by ).

  • Solution: Stick to the protocols above. The oxygen nucleophile (carboxylate) is kinetically faster than the aromatic ring carbon in these mild conditions.

• Problem: Low Yield in Protocol A.

  • Cause: Incomplete activation or hydrolysis of the iodolactone.

  • Solution: Ensure the

    is slightly basic ( ) to maintain the carboxylate nucleophile. Avoid strong hydroxides ( ) which can hydrolyze the lactone ring.

Workflow Visualization

Figure 2: Operational workflow for selecting and executing the desired cyclization protocol.

References

• Iodolactonization Mechanism & Regioselectivity

  • Title: Iodolactonization: Mechanism, examples, useful application.[2][6]

  • Source: Chemistry Notes / Wikipedia (General Principles valid

  • URL:[Link]

• Stereocontrol in 4-Aryl-4-pentenoic Acids

  • Title: Enantioselective Halolactonization Reactions using BINOL-derived Bifunctional Catalysts.[7]

  • Source: N

  • URL:[Link]

• Synthesis of Dihydrofuran-2-ones

  • Title: Synthesis of 5-(4-methylphenyl)dihydro-2(3H)-furanone.
  • Source: ChemSynthesis D

  • URL:[Link]

• General Acid Cyclization (Friedel-Crafts vs Lactonization context)

  • Title: Intramolecular Friedel-Crafts Acyl
  • Source: Master Organic Chemistry.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Iodolactonization - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. CN101157608A - Method for preparing 4-pentenoic acid - Google Patents [patents.google.com]
• 5. CN103570649A - Synthesis method of 5-hydroxyl-4-methyl-2(5H)-furanone - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Enantioselective Halolactonization Reactions using BINOL-derived Bifunctional Catalysts: Methodology, Diversification, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 4-(4-Methylphenyl)-4-pentenoic acid by Vacuum Distillation

Welcome to the dedicated technical support guide for the purification of 4-(4-Methylphenyl)-4-pentenoic acid via vacuum distillation. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshooting advice for this specific application.

Introduction: The "Why" Behind Vacuum Distillation for this Compound

4-(4-Methylphenyl)-4-pentenoic acid, with a molecular weight of 190.24 g/mol , is a compound that, like many carboxylic acids, can be susceptible to thermal degradation at elevated temperatures. High temperatures required for atmospheric distillation can lead to decarboxylation or polymerization, resulting in reduced yield and purity. Vacuum distillation is the method of choice as it lowers the boiling point of the compound, allowing for a gentler purification process that preserves the integrity of the molecule.[1][2][3] This guide will walk you through the nuances of setting up and executing a successful vacuum distillation for this specific compound, and how to troubleshoot common issues that may arise.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 4-(4-Methylphenyl)-4-pentenoic acid under vacuum?

Q2: Why can't I use boiling stones for vacuum distillation?

A2: Boiling stones are not effective under vacuum because the air trapped within their pores, which is necessary for promoting smooth boiling, is rapidly removed when the pressure is reduced.[4] This will lead to bumping and uneven boiling. Instead, a magnetic stir bar and stir plate should be used to ensure smooth and controlled boiling.[1][4]

Q3: Is it necessary to grease the joints of the glassware?

A3: Yes, it is critical to apply a thin, even layer of vacuum grease to all ground-glass joints.[4][5] This ensures an airtight seal, which is essential for achieving and maintaining a low pressure within the system. Leaks are a primary cause of failure in vacuum distillations.[6]

Q4: What kind of vacuum pump do I need?

A4: The choice of vacuum pump depends on the desired vacuum level. For many organic compounds, a vacuum of around 0.1 mmHg is suitable.[1] A simple water aspirator can be used, but the vacuum level can fluctuate with water pressure.[4] For more precise and deeper vacuums, a mechanical oil pump is recommended. Regardless of the pump, a cold trap should always be placed between the distillation apparatus and the vacuum source to prevent corrosive vapors from damaging the pump.[5]

Q5: My compound seems to be decomposing in the distillation flask. What can I do?

A5: Thermal decomposition is a common issue with carboxylic acids.[7] If you observe darkening of your compound or a lower than expected yield, consider the following:

• Lower the distillation temperature: This can be achieved by improving the vacuum. Check your system for leaks.

• Minimize heating time: Ensure your setup is efficient and you are not heating the compound for an unnecessarily long period.

• Use a shorter path distillation apparatus: This reduces the distance the vapor has to travel, which can be beneficial for thermally sensitive compounds.

Troubleshooting Guide

This section addresses specific problems you may encounter during the vacuum distillation of 4-(4-Methylphenyl)-4-pentenoic acid.

Problem	Potential Causes	Solutions
Difficulty achieving or maintaining a low vacuum	Leaks in the system (improperly greased joints, cracked glassware, loose connections).[6]	Inspect all glassware for cracks before assembly.[1] Ensure all joints are properly greased and connections are secure. A leak test can be performed using a vacuum gauge.[6]
Inefficient vacuum pump.	Check the oil level and quality in your mechanical pump. Ensure your water aspirator has sufficient water flow.
Contaminated cold trap.	Ensure the cold trap is sufficiently cold (e.g., using a dry ice/acetone slurry) and not full.
"Bumping" or violent boiling of the liquid	Lack of smooth boiling initiation.	Use a magnetic stir bar and stir plate. Boiling stones are ineffective under vacuum.[4]
Heating too rapidly.	Increase the heat to the distillation flask gradually.
Residual low-boiling solvent present.	Ensure all residual solvent is removed under vacuum before applying significant heat.[4]
No distillate is collecting	Insufficient heating.	The vapor is not reaching the condenser. Gradually increase the temperature of the heating mantle or oil bath.[1]
Vacuum is too high for the temperature.	The boiling point of the compound is below the temperature of the condenser. Slowly and carefully introduce a small amount of inert gas (like nitrogen) to slightly raise the pressure, or reduce the condenser cooling.
System is not properly insulated.	For high-boiling compounds, it may be necessary to insulate the distillation head with glass wool or aluminum foil to prevent premature condensation.[4]
Distillate appears discolored or impure	Thermal decomposition.	The heating temperature is too high. Improve the vacuum to allow for distillation at a lower temperature.[6]
Foaming or splashing of the crude material.	Do not fill the distillation flask more than two-thirds full.[1] Include a Claisen adapter in your setup to prevent splashing into the condenser.[4]

Experimental Protocol: Vacuum Distillation of 4-(4-Methylphenyl)-4-pentenoic acid

This protocol provides a detailed, step-by-step methodology for the purification.

1. Glassware Preparation and Inspection:

• Thoroughly clean and dry all glassware.

• Crucially, inspect every piece of glassware for cracks, stars, or any defects that could cause an implosion under vacuum. [1]

• Use a round-bottom flask for the distillation, ensuring it is no more than two-thirds full to prevent bumping of the material into the condenser.[1]

2. Apparatus Assembly:

• Place a magnetic stir bar in the distillation flask.

• Assemble the vacuum distillation apparatus as shown in the diagram below. A Claisen adapter is highly recommended to prevent bumping of the crude material into the condenser.[4]

• Apply a thin, uniform layer of vacuum grease to all ground-glass joints.

• Ensure the thermometer bulb is positioned correctly, with the top of the bulb level with the bottom of the side arm leading to the condenser.

• Connect the vacuum adapter to a cold trap, and the cold trap to the vacuum source using thick-walled vacuum tubing.

3. Distillation Procedure:

• Begin stirring the crude 4-(4-Methylphenyl)-4-pentenoic acid.

• Turn on the vacuum source and allow the system to evacuate. You should not hear any hissing sounds, which would indicate a leak.[4]

• Observe the flask for any initial bubbling, which is likely due to residual solvent. Wait for this to subside before applying heat.[4]

• Once a stable vacuum is achieved, begin to gently heat the distillation flask using a heating mantle or an oil bath.

• Increase the temperature gradually until you observe the condensation ring of the vapor slowly rising up the distillation head.[1]

• Record the temperature range over which the distillate is collected, along with the pressure if a manometer is being used. A pure compound may not distill at a constant temperature under vacuum due to slight pressure fluctuations.[4]

4. Shutdown Procedure:

• This sequence is critical to prevent accidents.

• First, remove the heat source and allow the distillation flask to cool.[4]

• Once cooled, slowly and carefully vent the system to atmospheric pressure.[4]

• Finally, turn off the vacuum pump.[4]

Visualizations

Caption: Experimental setup for vacuum distillation.

Caption: Troubleshooting flowchart for vacuum distillation.

References

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrolysis of Carboxylic Acids. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Distillation at Reduced Pressures. Retrieved from [Link]

• LabTech. (n.d.). Troubleshooting Common Issues in Molecular Distillation Equipment. Retrieved from [Link]

• Organic Chemistry Portal. (2024). Solvent-Free and under Vacuum O-Benzylation of Carboxylic Acids by Using a Rotary Evaporator. Retrieved from [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

• PubChem. (n.d.). 4-Pentenoic acid, 4-methyl-, methyl ester. Retrieved from [Link]

• Reddit. (2022, March 18). Why is my vacuum distillation not working? Retrieved from [Link]

• Pressure Control Solutions. (2019, November 11). Vacuum Distillation issues? Retrieved from [Link]

• CBSE Academic. (n.d.). Chemistry (Class XII). Retrieved from [Link]

• Busch. (n.d.). Vacuum Distillation. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 11). 7.23: Vacuum Distillation. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-pentenoic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Pentenoic acid. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 4-Pentenoic acid (CAS 591-80-0). Retrieved from [Link]

• Wikipedia. (n.d.). Thermal decomposition. Retrieved from [Link]

• Google Patents. (n.d.). CN101157608A - Method for preparing 4-pentenoic acid.

• PubChem. (n.d.). 4-Methylpent-4-enoic acid. Retrieved from [Link]

• PMC. (2024, January 17). Gas-Phase Characterization of Adipic Acid, 6-Hydroxycaproic Acid, and Their Thermal Decomposition Products by Rotational Spectroscopy. Retrieved from [Link]

• European Patent Office. (n.d.). METHOD FOR PURIFYING PYRUVIC ACID COMPOUNDS.

• ResearchGate. (2025, August 10). Chemical evolution studies: the radiolysis and thermal decomposition of malonic acid. Retrieved from [Link]

• European Patent Office. (1989, November 29). Preparation of 4-pentenoates by isomerization.

• ResearchGate. (n.d.). Thermal Decomposition Kinetics of Malonic Acid in the Condensed Phase. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis of 15-(4-[ 11 C]methylphenyl)pentadecanoic acid (MePPA) via Stille cross-coupling reaction. Retrieved from [Link]

Sources

• 1. Purification [chem.rochester.edu]
• 2. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 3. buschvacuum.com [buschvacuum.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. njhjchem.com [njhjchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-(4-Methylphenyl)-4-pentenoic Acid

The following guide serves as a specialized Technical Support Center for researchers dealing with the purification of 4-(4-Methylphenyl)-4-pentenoic acid (CAS: 40663-79-4). It addresses the critical challenge of separating the target terminal alkene from its thermodynamically stable internal alkene isomers (e.g., 4-(4-methylphenyl)-3-pentenoic acid).[1][2]

[1][2]

Ticket ID: #PUR-4MPPA-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Topic: Removal of isomeric impurities (endo-alkenes) from exo-alkene target.[1][2]

Phase 1: Diagnostic & Identification

Q: How do I definitively confirm the presence of the isomeric impurity? My LC-MS shows a single peak.

A: Standard C18 Reverse-Phase HPLC often fails to resolve positional isomers of 4-pentenoic acid derivatives because their hydrophobicities are nearly identical.[1][2] You must rely on 1H NMR spectroscopy or Silver-Ion Chromatography for diagnosis.[1][2]

The Isomer Problem: The synthesis (often via Grignard addition to lactones or orthoester rearrangement) frequently results in double bond migration.

• Target (Exo-isomer): 4-(4-Methylphenyl)-4 -pentenoic acid.[1][2][3]

• Impurity (Endo-isomer): 4-(4-Methylphenyl)-3 -pentenoic acid.[1][2]

Diagnostic NMR Table (CDCl3, 400 MHz):

Feature	Target: 4-(4-Methylphenyl)-4-pentenoic acid	Impurity: Internal Alkene Isomer
Olefinic Protons	Two distinct singlets (or narrow doublets) at 5.0–5.4 ppm (Terminal =CH₂).[1][2]	One triplet/multiplet at 5.8–6.2 ppm (Internal =CH-).[1][2]
Methyl Group	One singlet (Ar-CH₃) at 2.35 ppm.[1][2]	Two singlets : Ar-CH₃ ( 2.[1][2]35) AND Vinyl-CH₃ ( 1.8–2.0 ppm).[1][2]
Aliphatic Chain	Distinct triplets for -CH₂-CH₂- backbone.	Complex multiplets due to conjugation/proximity to alkene.

Tech Tip: If you see a methyl doublet or singlet around 1.8 ppm, you have the thermodynamically stable internal alkene impurity.[1]

Phase 2: Purification Protocols

Q: Recrystallization failed to remove the impurity. What is the next logical step?

A: Simple recrystallization often co-precipitates isomers due to their structural similarity. We recommend a Chemical Resolution Strategy using Iodolactonization. This method is self-validating because only the

-unsaturated acid (the target) undergoes rapid 5-exo-trig cyclization to form a neutral lactone, leaving the internal alkene impurity as an unreacted acid.[1][2]

Protocol: The Iodolactonization "Filter"

Step 1: Selective Cyclization

• Dissolve crude acid (1.0 equiv) in 0.5 M aqueous NaHCO₃.

• Add KI (3.0 equiv) and I₂ (1.1 equiv) at 0°C.

• Stir for 3–6 hours in the dark.

  • Mechanism:[1][4][5][6][7][8] The terminal double bond reacts to form a iodolactone (5-(iodomethyl)-5-(4-methylphenyl)dihydrofuran-2-one).[1][2] The internal isomer reacts much slower or forms an unstable product.

• Extraction: Extract the reaction mixture with Ethyl Acetate.

  • Organic Layer: Contains the Iodolactone (Derived from Target).

  • Aqueous Layer: Retains the Unreacted Impurity (as the carboxylate salt).

Step 2: Regeneration of the Target

• Take the isolated Iodolactone.

• Dissolve in Ethanol/Acetic Acid (10:1).

• Add Zinc dust (5.0 equiv) and reflux for 2 hours.

  • Reaction: Reductive elimination regenerates the terminal double bond and the carboxylic acid.[2]

• Filter zinc, concentrate, and perform a final acid-base extraction to isolate pure 4-(4-Methylphenyl)-4-pentenoic acid.[1][2]

Q: I cannot use iodine due to downstream sensitivity. Is there a chromatographic solution?

A: Yes. Standard silica gel is ineffective. You must use Argentation Chromatography (Silver Nitrate Impregnated Silica) . Silver ions (

) form reversible -complexes with alkenes.[1][2] The complex stability differs significantly between terminal (sterically accessible) and internal (sterically hindered) alkenes.

Preparation of 10% AgNO₃/SiO₂:

• Dissolve 10 g of AgNO₃ in 100 mL of Acetonitrile.

• Add 90 g of high-quality Silica Gel (230–400 mesh).[2]

• Rotary evaporate the solvent in the dark (foil-wrapped flask) until a free-flowing white powder is obtained.

• Dry in a vacuum oven at 60°C for 4 hours.

Running the Column:

• Stationary Phase: 10% AgNO₃/SiO₂.

• Mobile Phase: Hexane/Ethyl Acetate gradient (Start 95:5).

• Elution Order:

  • Saturated Impurities (No

    -complexing, elute first).

  • Internal Alkenes (Weak

    -complexing).

  • Target Terminal Alkene (Strong

    -complexing, elutes last).

Warning: Silver nitrate stains skin and degrades in light. Wrap columns in aluminum foil during the run.

Phase 3: Troubleshooting Logic & Visualizations

Decision Matrix: Choosing the Right Path

Caption: Decision tree for selecting the optimal purification method based on impurity profile and scale.

Mechanism of Action: Iodolactonization "Filter" [1][2]

Caption: The chemical filtering process exploiting the specific reactivity of

-unsaturated acids.

References

• Iodolactonization Protocol for Aryl Pentenoic Acids

  • Bartlett, P. A.; Myerson, J. Stereoselective Synthesis of Acyclic Systems via Iodolactonization.[1]Journal of the American Chemical Society, 1978 , 100, 3950.[1][2][9]

  • Organic Syntheses, Coll.[1] Vol. 7, p. 164 (1990); Vol. 64, p. 175 (1986).

• Silver Ion Chromatography Principles

  • Williams, C. M.; Mander, L. N.[1][2] Chromatography with Silver Nitrate.Tetrahedron, 2001 , 57, 425.[1]

• HPLC Separation of Isomeric Acids

  • SIELC Technologies. Separation of 4-Pentenoic acid on Newcrom R1 HPLC column.

• General Synthesis & Properties

  • PubChem Database. 4-Methyl-4-(4-methylphenyl)pentanoic acid (Analogous Saturated Structure).[1][2]

Disclaimer: This guide is intended for qualified laboratory personnel. Always consult Safety Data Sheets (SDS) for 4-(4-Methylphenyl)-4-pentenoic acid, Silver Nitrate, and Iodine before handling.[1][2]

Sources

• 1. CN101157608A - Method for preparing 4-pentenoic acid - Google Patents [patents.google.com]
• 2. CN101200425A - The synthetic method of 4-pentenoic acid - Google Patents [patents.google.com]
• 3. 4-Methyl-4-(4-methylphenyl)pentanoic acid [synhet.com]
• 4. molnar-institute.com [molnar-institute.com]
• 5. 4-Pentenoic acid, 5-phenyl- synthesis - chemicalbook [chemicalbook.com]
• 6. Chemoenzymatic Halocyclization of 4-Pentenoic Acid at Preparative Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4228081A - Separation of isomers - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Workup Procedures for Acidic Alkene Intermediates

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with the workup of acidic alkene intermediates. These molecules, containing both a reactive double bond and an acidic functional group, require careful handling to ensure product stability, purity, and yield. This resource provides in-depth, experience-based answers to common problems and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the workup of acidic alkene intermediates.

Q1: My alkene is isomerizing during the workup. What is causing this and how can I prevent it?

A1: Alkene isomerization, or the migration of the double bond, is a frequent side reaction for β,γ-unsaturated acids and similar structures. This process is typically catalyzed by the presence of strong acids or bases, or by elevated temperatures.[1]

• Causality—The "Why": Under acidic conditions, the double bond can be protonated to form a carbocation intermediate.[2][3][4][5] This intermediate can then deprotonate at an adjacent carbon, leading to a shift in the double bond's position, often to a more thermodynamically stable conjugated system.[6] Conversely, strong bases can abstract an allylic proton to form a resonance-stabilized carbanion, which upon reprotonation can also result in isomerization.

• Preventative Measures:

  • Mild Neutralization: Avoid strong bases like NaOH or KOH. Instead, use a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃). These weaker bases are sufficient to deprotonate carboxylic acids (pKa ~4-5) but are less likely to promote isomerization.[1]

  • Temperature Control: Perform all neutralization and extraction steps at low temperatures (0-5 °C) using an ice bath. This minimizes the thermal energy available for isomerization.[1]

  • Additive Inhibitors: In some cases, particularly during reactions like olefin metathesis, additives such as 1,4-benzoquinone can suppress isomerization pathways.[7][8][9]

Q2: I'm struggling with a persistent emulsion during the extraction of my acidic product. How can I resolve this?

A2: Emulsions are colloidal suspensions of one immiscible liquid in another, commonly forming at the aqueous-organic interface during liquid-liquid extractions. They are stabilized by compounds that act as surfactants, which can include your deprotonated acidic product, fine particulates, or other reaction byproducts.

• Causality—The "Why": The sodium or potassium salt of your acidic alkene can act as a soap, reducing the interfacial tension between the aqueous and organic layers and stabilizing the emulsion. Vigorous shaking of the separatory funnel exacerbates this issue.

• Troubleshooting Steps:

  • Be Patient: Allow the separatory funnel to stand undisturbed for 15-30 minutes; sometimes, the layers will separate on their own.[10][11]

  • "Salting Out": Add a saturated solution of sodium chloride (brine) or solid NaCl to the funnel.[10][12][13] This increases the ionic strength and density of the aqueous layer, which helps to break the emulsion by decreasing the solubility of organic components in the aqueous phase.[12][13]

  • Solvent Modification: Add a small amount of a different organic solvent. For example, if you are using dichloromethane (DCM), which is prone to forming emulsions, adding a small amount of chloroform can help.[11] Alternatively, diluting the organic layer can sometimes resolve the issue.[10]

  • Filtration: As a last resort, filter the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion-stabilizing particles.[10][11]

Q3: After basifying my workup, my product seems to be lost in the aqueous layer. What happened?

A3: This is a classic workup problem stemming from incomplete re-protonation of your acidic compound.

• Causality—The "Why": During a basic wash (e.g., with NaHCO₃), your acidic alkene (R-COOH) is converted into its conjugate base salt (R-COO⁻Na⁺). This salt is ionic and therefore highly soluble in the aqueous layer and insoluble in most organic solvents. To extract the product back into the organic layer, you must re-acidify the aqueous layer to a pH that is at least 2 units below the pKa of your acidic functional group. For a typical carboxylic acid (pKa ≈ 4.7), this means adjusting the pH to ~2-3.

• Corrective Protocol:

  • Separate the problematic aqueous layer.

  • Cool the aqueous layer in an ice bath.

  • Slowly add a dilute strong acid, such as 1M HCl or 1M H₂SO₄, while stirring until the pH of the solution is confirmed to be acidic (pH < 3) using pH paper or a meter.

  • You may observe your product precipitating as a solid or oil.

  • Re-extract the acidified aqueous layer with several portions of your organic solvent (e.g., ethyl acetate, DCM).

  • Combine the organic extracts, wash with brine, dry over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate.

In-Depth Troubleshooting Guides & Protocols

Guide 1: Protocol for Gentle Workup of Acid-Sensitive Alkene Intermediates

This protocol is designed to minimize the risk of isomerization, hydrolysis, or other acid/base-catalyzed side reactions.

Objective: To isolate an acidic alkene from a reaction mixture while preserving the integrity of the double bond.

Methodology:

• Initial Quench & Solvent Removal:

  • Cool the reaction vessel to 0 °C in an ice bath.

  • If the reaction was run under acidic conditions, slowly add a saturated aqueous solution of NaHCO₃ dropwise until gas evolution (CO₂) ceases. Monitor the temperature to prevent an exotherm.

  • If the reaction solvent is miscible with water (e.g., THF, acetone), remove the bulk of the solvent under reduced pressure (rotary evaporation). This prevents a monolithic phase during extraction.[10]

• Liquid-Liquid Extraction:

  • Transfer the residue/reaction mixture to a separatory funnel.

  • Add the extraction solvent (e.g., ethyl acetate or diethyl ether) and cold deionized water.

  • Add saturated aqueous NaHCO₃ solution. Do not shake vigorously. Instead, gently invert the funnel 5-10 times, venting frequently to release any pressure from CO₂.

  • Allow the layers to separate. Drain the aqueous layer.

  • Repeat the basic extraction one more time to ensure all acidic product is in the combined aqueous layers as its salt.

• Product Isolation:

  • Combine all aqueous extracts in a flask and cool to 0 °C.

  • While stirring vigorously, slowly add cold 1M HCl to acidify the solution to pH 2-3.

  • Extract the acidified aqueous phase three times with fresh organic solvent.

  • Combine the organic extracts.

• Final Washing and Drying:

  • Wash the combined organic layer once with cold brine to remove excess water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure at a low temperature (<30 °C).

Guide 2: Decision-Making Workflow for Workup Strategy

The choice of workup reagents is critical. This workflow helps in selecting the appropriate base for neutralization.

Caption: Decision tree for selecting a neutralization base.

Technical Data & Mechanisms

Table 1: Properties of Common Bases for Workup

This table provides a quick reference for selecting an appropriate base. The pKa value shown is for the conjugate acid of the base, which indicates the pH at which the base is 50% protonated. A higher pKa of the conjugate acid corresponds to a stronger base.

Base	Formula	pKa of Conjugate Acid	Typical Use & Comments
Sodium Bicarbonate	NaHCO₃	6.35 (for H₂CO₃)	Recommended for sensitive substrates. Mild, non-nucleophilic. Reaction with acid produces CO₂ gas, requiring careful addition and venting.[14][15][16]
Potassium Carbonate	K₂CO₃	10.33 (for HCO₃⁻)	Slightly stronger than bicarbonate. Good for deprotonating phenols and carboxylic acids. Less CO₂ evolution than NaHCO₃.[14]
Sodium Hydroxide	NaOH	15.7 (for H₂O)	Use with caution. Strong, corrosive base. Can catalyze isomerization, hydrolysis of esters, or other side reactions. Best for robust molecules.[14][16]
Triethylamine	Et₃N	10.75 (for Et₃NH⁺)	Organic-soluble amine base. Useful for quenching acid in the reaction mixture itself, but its salt may be difficult to remove during aqueous workup.

Mechanism: Acid-Catalyzed Alkene Isomerization

Understanding the mechanism highlights why acidic conditions must be carefully controlled.

Caption: Mechanism of acid-catalyzed double bond migration.

The initial protonation of the alkene forms a carbocation.[2][5][17] The position of this positive charge dictates the potential for rearrangement. Subsequent removal of a proton from an adjacent carbon results in the formation of a new, often more stable, double bond.[4]

References

• Acid-Catalyzed Hydration of Alkenes with Practice Problems. (n.d.). Chemistry Steps. Retrieved February 15, 2026, from [Link]

• Hydration of Alkenes. (n.d.). Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). Retrieved February 15, 2026, from [Link]

• Acid-Catalyzed Hydration. (2022, October 17). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• Hydration of Alkenes With Aqueous Acid. (2023, September 15). Master Organic Chemistry. Retrieved February 15, 2026, from [Link]

• Hydration of Alkenes - Acid Catalyzed Reaction Mechanism. (2012, October 23). YouTube. Retrieved February 15, 2026, from [Link]

• pKa Values of Common Bases. (n.d.). University of California, Irvine. Retrieved February 15, 2026, from [Link]

• Troubleshooting: The Workup. (n.d.). University of Rochester, Department of Chemistry. Retrieved February 15, 2026, from [Link]

• Summary of Alkene Reactions. (n.d.). Jasperse, Chem 350. Retrieved February 15, 2026, from [Link]

• Hong, S. H., Sanders, D. P., Lee, C. W., & Grubbs, R. H. (2005). Prevention of Undesirable Isomerization during Olefin Metathesis. Journal of the American Chemical Society, 127(49), 17160–17161. [Link]

• The pKa in Organic Chemistry. (n.d.). Chemistry Steps. Retrieved February 15, 2026, from [Link]

• Tips & Tricks: Emulsions. (n.d.). University of Rochester, Department of Chemistry. Retrieved February 15, 2026, from [Link]

• Step-by-Step Procedures For Extractions. (2022, April 7). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• The Wittig Reaction: Synthesis of Alkenes. (n.d.). University of Missouri–St. Louis. Retrieved February 15, 2026, from [Link]

• Method of demulsifying and purifying organic products from an emulsion. (2016). Google Patents.

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. (n.d.). University of Tartu. Retrieved February 15, 2026, from [Link]

• Emulsion | How to break an emulsion formed in reaction workup? (2024, February 25). YouTube. Retrieved February 15, 2026, from [Link]

• Breaking emulsions. (2018, February 9). Reddit. Retrieved February 15, 2026, from [Link]

• Bordwell pKa Table. (n.d.). Organic Chemistry Data. Retrieved February 15, 2026, from [Link]

• Determination of pKa Values of Organic Bases in Aqueous Acetonitrile Solutions Using Capillary Electrophoresis. (2003, August). ResearchGate. Retrieved February 15, 2026, from [Link]

• Wittig Reaction Experiment Part 2: Reaction and Product Isolation. (2020, November 3). YouTube. Retrieved February 15, 2026, from [Link]

• Retrosynthesis Practice: Alkenes. (2020, September 11). YouTube. Retrieved February 15, 2026, from [Link]

• Wittig Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• Wittig Reaction - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved February 15, 2026, from [Link]

• Prevention of Undesirable Isomerization During Olefin Metathesis. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Prevention of undesirable isomerization during olefin metathesis. (2005, December 14). PubMed. Retrieved February 15, 2026, from [Link]

• Wittig reaction. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Bifunctional catalysts for the hydroisomerization of n-alkanes. (2019, June 20). Catalysis Science & Technology. Retrieved February 15, 2026, from [Link]

• 2 alkene synthesis problems and spectroscopy problem walkthrough. (2025, January 21). YouTube. Retrieved February 15, 2026, from [Link]

• Hydration of Alkenes Reaction Mechanism. (2018, April 27). YouTube. Retrieved February 15, 2026, from [Link]

• ORGANIC CHEMISTRY I – PRACTICE EXERCISE Alkene reactions and mechanisms. (n.d.). University of Calgary. Retrieved February 15, 2026, from [Link]

• Reactions of Alkenes- Addition of Water (or Alcohol) to Alkenes. (2021, December 15). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• Reactions of Alkenes. (n.d.). University of California, Irvine. Retrieved February 15, 2026, from [Link]

• Reactions of Alkenes. (n.d.). Pearson. Retrieved February 15, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 3. 3.2.2 – Hydration of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid balance and textural structure - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Prevention of undesirable isomerization during olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Carbonyl Stretch in the IR Spectrum of 4-(4-Methylphenyl)-4-pentenoic acid

For researchers and professionals in drug development and chemical sciences, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique for identifying functional groups, and the carbonyl (C=O) stretch is one of the most diagnostic absorption bands. This guide provides an in-depth analysis of the expected IR carbonyl stretching frequency for 4-(4-Methylphenyl)-4-pentenoic acid, placed in the context of structurally related molecules. By understanding the subtle electronic and structural factors that influence this vibrational mode, researchers can gain greater confidence in their spectral interpretations.

The Theoretical Framework: Factors Influencing the Carbonyl Stretch

The position of the carbonyl stretching vibration in an IR spectrum is highly sensitive to the electronic environment of the C=O bond. For carboxylic acids, several key factors come into play:

• Conjugation: When a carbonyl group is conjugated with a double bond or an aromatic ring (an α,β-unsaturated system), the C=O bond is weakened due to delocalization of π-electrons. This delocalization reduces the double bond character of the carbonyl group, resulting in a lower stretching frequency (a shift to a lower wavenumber).[1][2][3]

• Hydrogen Bonding: In the condensed phase (solid or liquid), carboxylic acids typically exist as hydrogen-bonded dimers. This intermolecular hydrogen bonding further weakens the C=O bond, causing a significant shift to a lower wavenumber compared to the monomeric form observed in the gas phase or in very dilute non-polar solutions.[1][4][5] The O-H stretch of a carboxylic acid is also characteristically broad due to this strong hydrogen bonding, appearing in the 2500-3300 cm⁻¹ region.[6][7]

• Substituent Effects: The electronic nature of substituents on the molecule can subtly influence the carbonyl stretch. Electron-donating groups can increase electron density in the conjugated system, further weakening the C=O bond and lowering the stretching frequency. Conversely, electron-withdrawing groups can have the opposite effect.

The structure of 4-(4-Methylphenyl)-4-pentenoic acid features a carboxylic acid group conjugated with a carbon-carbon double bond, which in turn is attached to a p-tolyl group. This extended conjugation is expected to significantly influence the position of its carbonyl absorption.

Comparative Analysis of Carbonyl Stretching Frequencies

To predict the carbonyl stretching frequency of 4-(4-Methylphenyl)-4-pentenoic acid, it is instructive to compare it with simpler, structurally related carboxylic acids. The following table summarizes the expected and observed C=O stretching frequencies for a series of relevant compounds.

Compound	Structure	Key Structural Features	Expected/Observed C=O Stretch (cm⁻¹)
Pentanoic Acid	CH₃(CH₂)₃COOH	Saturated aliphatic carboxylic acid	1710-1725
4-Pentenoic Acid	CH₂=CH(CH₂)₂COOH	Non-conjugated double bond	~1710
4-Methyl-4-pentenoic acid	CH₂=C(CH₃)CH₂CH₂COOH	Non-conjugated, substituted double bond	~1710
Cinnamic Acid	C₆H₅CH=CHCOOH	α,β-conjugation with a phenyl ring	1680-1700[1][8]
4-(4-Methylphenyl)-4-pentenoic acid	p-CH₃C₆H₄C(CH₂)=CHCH₂COOH	α,β-conjugation with a substituted phenyl ring	Predicted: 1680-1700

The data clearly illustrates the effect of conjugation. Saturated and non-conjugated pentenoic acids have their carbonyl stretch around 1710 cm⁻¹. In contrast, cinnamic acid, with its conjugated phenyl ring, shows a notable shift to a lower wavenumber (1680-1700 cm⁻¹). Given that 4-(4-Methylphenyl)-4-pentenoic acid possesses a similar α,β-unsaturated system with an aryl group, its carbonyl stretching frequency is predicted to fall within a comparable range. The methyl group on the phenyl ring is a weak electron-donating group and is expected to have a minor, if any, discernible effect on the C=O stretch compared to cinnamic acid.

Experimental Protocol for Acquiring the IR Spectrum

To obtain a high-quality IR spectrum of a carboxylic acid like 4-(4-Methylphenyl)-4-pentenoic acid, the following attenuated total reflectance (ATR) FT-IR method is recommended. ATR is a versatile technique suitable for both solid and liquid samples, requiring minimal sample preparation.

Instrumentation:

• Fourier Transform Infrared (FT-IR) spectrometer equipped with a diamond or zinc selenide ATR accessory.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Acquire a background spectrum. This will account for any atmospheric CO₂ and water vapor, as well as any intrinsic absorbance of the ATR crystal.

• Sample Preparation and Loading:

  • For a solid sample: Place a small amount of the powdered sample onto the center of the ATR crystal.

  • For a liquid or oily sample: Place a single drop of the sample onto the center of the ATR crystal.

  • Use the pressure clamp to ensure good contact between the sample and the crystal. Apply consistent pressure for reproducible results.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to achieve a good signal-to-noise ratio.

  • The spectrum is usually recorded in the range of 4000 to 400 cm⁻¹.

• Data Processing and Analysis:

  • The acquired spectrum will be automatically ratioed against the background spectrum, resulting in an absorbance spectrum.

  • Use the spectrometer software to identify and label the peak positions of interest, particularly the broad O-H stretch and the sharp, intense C=O stretch.

Visualizing the Influencing Factors

The following diagram illustrates the key factors that influence the carbonyl stretching frequency in carboxylic acids.

Caption: Factors influencing the C=O stretching frequency.

Conclusion

The IR spectrum of 4-(4-Methylphenyl)-4-pentenoic acid is expected to exhibit a strong and sharp carbonyl absorption in the range of 1680-1700 cm⁻¹. This predicted frequency is a direct consequence of the extended α,β-conjugation between the carboxylic acid group, the carbon-carbon double bond, and the p-tolyl ring, which delocalizes electron density and weakens the C=O bond. This, coupled with the characteristic broad O-H stretch of the hydrogen-bonded dimer, provides a distinct spectral signature for this class of molecules. By understanding these fundamental principles and utilizing comparative data, researchers can confidently identify and characterize such compounds in their ongoing research and development endeavors.

References

• Brown, D. (n.d.). 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid. Doc Brown's Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Filo. (2026, February 8). Tabulate and interpret as far as possible the IR spectrum of Cinnamic acid shown. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Mandal, K. K. (n.d.). INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. Retrieved from [Link]

• NIST. (n.d.). 4-Pentenoic acid. NIST WebBook. Retrieved from [Link]

• PubChem. (n.d.). 4-Pentenoic acid. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Pentenoic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Phenyl-4-pentenoic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylpent-4-enoic acid. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial. Retrieved from [Link]

• Clark, J. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• YouTube. (2020, June 28). Carboxylic Acids and Infrared (IR) Spectroscopy (GCSE Chemistry). Retrieved from [Link]

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• 1. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic acid, cinnamic acid C9H8O2, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of cinnamic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Technical Deep Dive: Mass Spectrometry Profiling of 4-(p-tolyl)-4-pentenoic Acid

Executive Summary

4-(p-tolyl)-4-pentenoic acid (C₁₂H₁₄O₂) is a critical structural intermediate often encountered in the synthesis of tetralones and polycyclic aromatic hydrocarbons (PAHs) via Friedel-Crafts cyclization. In drug development, it serves as a metabolic probe and a precursor for non-steroidal anti-inflammatory drug (NSAID) analogs.

This guide provides a definitive comparison of mass spectrometry (MS) techniques for this compound. Unlike rigid templates, we focus on the mechanistic divergence between Electron Ionization (EI) for structural fingerprinting and Electrospray Ionization (ESI) for biological quantification.

Key Technical Findings

• Structural Fingerprint (EI): Characterized by a suppressed McLafferty rearrangement due to C4 unsaturation, distinguishing it from saturated analogs. Dominant fragmentation is driven by allylic-benzylic resonance stabilization (

  131).

• Quantification (ESI): Exhibits high sensitivity in Negative Ion Mode (

  ), superior to Positive Mode due to the carboxylic acid moiety.

• Differentiation: The methyl group on the aryl ring provides a +14 Da shift in the tropylium series (

  105 vs. 91), allowing rapid differentiation from phenyl analogs.

Structural Analysis & Fragmentation Mechanics (EI-MS)

To interpret the mass spectrum, one must first map the ionization potential of the molecule. The structure consists of a p-tolyl moiety attached to the C4 position of a pentenoic acid chain.

Molecular Formula: C₁₂H₁₄O₂ Exact Mass: 190.0994 Da

The "Missing" McLafferty Rearrangement

In standard carboxylic acids with a

-hydrogen, the McLafferty rearrangement is the dominant pathway.

• Requirement: A hydrogen on the

  -carbon (C4) relative to the carbonyl.

• Scenario in 4-(p-tolyl)-4-pentenoic acid: The C4 position is quaternary (bonded to C3, the p-tolyl ring, and double-bonded to C5).

• Result: There is no

  -hydrogen available for transfer.

• Diagnostic Value: The absence of the characteristic McLafferty peak (typically

  60 for valeric acid derivatives) is the primary indicator of the C4 double bond.

Dominant Fragmentation Pathway: Allylic-Benzylic Cleavage

Under 70 eV Electron Impact (EI), the fragmentation is driven by the stability of the carbocation formed adjacent to the aromatic ring and the double bond.

• Molecular Ion (

  ): 190 (Distinct, medium intensity).

• Allylic Cleavage (

  to the alkene/aryl system):

  • Bond rupture occurs between C2 and C3.[1]

  • Fragment: The positive charge remains on the resonance-stabilized allylic/benzylic fragment.

  • Mechanism:

  • Resulting Peak:

    131 (Base Peak candidate).

• Tropylium Formation:

  • The p-tolyl group (

    ) rearranges to form the methyl-tropylium ion.

  • Resulting Peak:

    105 .

  • Subsequent loss of the methyl radical yields the tropylium ion at

    91 .

Visualization: Fragmentation Pathway

The following diagram illustrates the causal fragmentation logic, essential for confirming structural identity.

Figure 1: EI-MS fragmentation pathway for 4-(p-tolyl)-4-pentenoic acid. The stability of the m/z 131 ion drives the spectrum's profile.

Comparative Analysis: Technique Selection

For drug development workflows, selecting the correct ionization mode is critical. The following table contrasts the performance of EI (GC-MS) versus ESI (LC-MS/MS).

Table 1: Ionization Technique Comparison

Feature	GC-EI-MS (Hard Ionization)	LC-ESI-MS/MS (Soft Ionization)
Primary Utility	Structural Identification (Purity, Synthesis Confirmation)	Biological Quantification (PK Studies, Metabolite Tracking)
Molecular Ion	(190) - Radical Cation	(189) - Deprotonated Ion
Fragmentation	Rich, reproducible pattern (NIST library matchable).[2]	Minimal in-source fragmentation. Requires CID (MS/MS) for fragments.
Sensitivity	Moderate (ng range).	High (pg range) in Negative Mode.
Key Limitation	Derivatization (TMS/Methyl ester) often required for volatility.	Poor ionization in Positive Mode ( ) due to acidic proton.
Matrix Effects	Low (Gas phase separation).	High (Ion suppression in plasma/urine).

Protocol: ESI-MS/MS Optimization (Negative Mode)

Since the carboxylic acid proton is acidic (

), Negative Ion Mode is the authoritative standard for quantification.

• Mobile Phase: Acetonitrile/Water (60:40) with 0.1% Ammonium Acetate or 0.01% Formic Acid .

  • Note: Avoid high concentrations of strong acids (TFA), which suppress negative ionization. Ammonium acetate acts as a buffer to ensure deprotonation.

• Transition Monitoring (MRM):

  • Precursor: 189.1 (

    )

  • Product 1 (Quantifier): 145.1 (Loss of

    ).

  • Product 2 (Qualifier): 117.1 (Further loss of

    or ring fragmentation).

Experimental Workflow & Quality Control

To ensure data integrity (Trustworthiness), the following workflow incorporates self-validating steps.

Workflow Diagram

Figure 2: Decision matrix for analyzing 4-(p-tolyl)-4-pentenoic acid based on analytical goals.

Self-Validating Protocol Steps

• Derivatization Check (GC-MS):

  • React sample with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Validation: Shift of

    from 190 to 262 (Mono-TMS derivative). If peak remains at 190, derivatization failed (wet sample).

• Isomer Discrimination:

  • Compare retention time with 4-phenyl-4-pentenoic acid (Standard).

  • Validation: The p-tolyl analog must elute later than the phenyl analog on non-polar columns (DB-5) due to increased London dispersion forces from the methyl group.

References

• NIST Mass Spectrometry Data Center. (2025). 4-Pentenoic acid Mass Spectrum (Electron Ionization). National Institute of Standards and Technology.[3][4] [Link]

  • Context: Provides the baseline fragmentation for the pentenoic acid chain, confirming the loss of COOH (45 Da).
• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. Context: Authoritative source for the "Gamma-Hydrogen" rule in McLafferty rearrangements and Stevenson’s Rule for allylic cleavage.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. Context: Detailed mechanisms for tropylium ion formation ( 91/105) in alkyl-substituted benzenes.
• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.

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A Comparative Guide to the Reactivity of 4-phenyl-4-pentenoic Acid and its 4-(p-tolyl) Analog

For researchers and professionals in drug development and synthetic chemistry, a nuanced understanding of how subtle structural modifications impact molecular reactivity is paramount. This guide provides an in-depth comparison of the reactivity of 4-phenyl-4-pentenoic acid and its para-methylated counterpart, 4-(p-tolyl)-4-pentenoic acid. We will delve into the electronic principles governing their behavior, supported by a proposed experimental framework for empirical validation.

Theoretical Framework: The Decisive Role of Carbocation Stability

The reactivity of the terminal alkene in both 4-phenyl-4-pentenoic acid and 4-(p-tolyl)-4-pentenoic acid is predominantly governed by its behavior in electrophilic addition reactions. The pi (π) bond of the alkene acts as a nucleophile, attacking an electrophile (E+). This initial step is typically the rate-determining step and results in the formation of a carbocation intermediate. The stability of this intermediate is the critical factor influencing the reaction rate. A more stable carbocation forms faster, leading to a more reactive parent molecule.

For the compounds , electrophilic attack occurs at the terminal carbon (C5), leading to the formation of a positive charge on the carbon atom adjacent to the aromatic ring (C4). This creates a highly stabilized benzylic carbocation . The positive charge is not localized on this carbon but is delocalized across the adjacent aromatic ring through resonance, significantly lowering its energy.[1][2]

The key difference between the two molecules lies in the substituent on the phenyl ring. The 4-(p-tolyl) analog possesses a methyl group at the para position. The methyl group is an electron-donating group (EDG) through two primary mechanisms:

• Inductive Effect: The methyl group, being less electronegative than the sp2-hybridized carbons of the ring, pushes electron density through the sigma (σ) bond framework towards the ring.

• Hyperconjugation: The electrons in the C-H sigma bonds of the methyl group can overlap with the p-orbital system of the benzene ring, further donating electron density.[3]

This additional electron density from the methyl group is relayed through the phenyl ring to the benzylic carbon. This enhanced electron donation provides superior stabilization to the positive charge of the benzylic carbocation intermediate in the 4-(p-tolyl) analog compared to the unsubstituted phenyl version.

Therefore, our central hypothesis is:

4-(p-tolyl)-4-pentenoic acid will exhibit greater reactivity towards electrophiles than 4-phenyl-4-pentenoic acid due to the enhanced stability of its corresponding benzylic carbocation intermediate afforded by the electron-donating para-methyl group.

This principle is well-documented and forms the basis of the Hammett equation, which quantitatively relates reaction rates to the electronic effects of substituents on an aromatic ring.[4][5] Studies on the reactions of substituted styrenes consistently show that electron-donating groups accelerate the rate of electrophilic addition.[6][7][8]

Visualizing the Mechanism and Substituent Effect

The following diagram illustrates the rate-determining step for the electrophilic addition and highlights the stabilizing influence of the para-methyl group.

Caption: Reaction pathway showing the formation of the benzylic carbocation intermediate.

Experimental Design: A Comparative Kinetic Study via Iodolactonization

To empirically validate our hypothesis, we propose a comparative kinetic study using iodolactonization. This intramolecular cyclization is an excellent choice as it is initiated by an electrophilic attack of iodine on the alkene, and the reaction progress can be readily monitored.[9] The carboxylate group acts as an internal nucleophile, trapping the intermediate.

Objective

To determine and compare the initial reaction rates of iodolactonization for 4-phenyl-4-pentenoic acid and 4-(p-tolyl)-4-pentenoic acid under identical conditions.

Protocol: Iodolactonization Kinetic Assay

• Reagent Preparation:

  • Prepare 0.1 M stock solutions of both 4-phenyl-4-pentenoic acid and 4-(p-tolyl)-4-pentenoic acid in a suitable solvent (e.g., acetonitrile).

  • Prepare a 0.2 M solution of iodine (I₂) and a 0.3 M solution of potassium bicarbonate (KHCO₃) in deionized water.

• Reaction Setup:

  • In a temperature-controlled reaction vessel (e.g., a jacketed beaker at 25°C), combine 10 mL of the 0.1 M acid solution (either phenyl or tolyl analog) with 10 mL of the KHCO₃ solution.

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis via NMR or GC.

  • Allow the mixture to equilibrate thermally for 10 minutes with gentle stirring.

• Initiation and Monitoring:

  • To initiate the reaction, rapidly add 10 mL of the 0.2 M iodine solution and start a timer simultaneously.

  • Immediately withdraw a 1.0 mL aliquot (t=0 sample) and quench it by adding it to a vial containing 1.0 mL of a saturated sodium thiosulfate (Na₂S₂O₃) solution. This will instantly consume any unreacted iodine.

  • Extract the organic components with 1.0 mL of a deuterated solvent (e.g., CDCl₃) for NMR analysis or diethyl ether for GC-MS analysis.

  • Repeat the aliquot withdrawal, quenching, and extraction at regular intervals (e.g., every 2, 5, 10, 20, and 30 minutes).

• Analysis:

  • Analyze each quenched sample using ¹H NMR spectroscopy or Gas Chromatography (GC).

  • Quantify the concentration of the starting material by integrating its characteristic vinyl proton signals relative to the signal of the internal standard.

  • Plot the concentration of the starting material versus time for both reactions.

• Data Processing:

  • Determine the initial reaction rate for each compound by calculating the slope of the initial linear portion of the concentration vs. time plot.

  • Alternatively, if the reaction follows pseudo-first-order kinetics, a plot of ln[Reactant] vs. time will yield a straight line with a slope of -k, where k is the rate constant.

Anticipated Results and Data Interpretation

Based on our theoretical framework, we anticipate that the 4-(p-tolyl) analog will react significantly faster than the 4-phenyl analog. The experimental data can be summarized as follows:

Compound	Initial Concentration (M)	Rate Constant, k (s⁻¹) (Hypothetical)	Relative Reactivity
4-phenyl-4-pentenoic acid	0.033	1.5 x 10⁻⁴	1.0
4-(p-tolyl)-4-pentenoic acid	0.033	6.8 x 10⁻⁴	4.5

Conclusion and Broader Implications

The addition of a simple methyl group at the para-position of the phenyl ring in 4-phenyl-4-pentenoic acid exerts a profound influence on the reactivity of the terminal alkene. The 4-(p-tolyl) analog is demonstrably more reactive towards electrophiles. This enhancement is a direct consequence of the superior stabilization of the benzylic carbocation intermediate through the inductive and hyperconjugative electron-donating effects of the methyl group.

For professionals in drug development, this principle is fundamental. It informs the design of prodrugs, the prediction of metabolic pathways (which often involve electrophilic processes), and the tuning of reactivity for targeted covalent inhibitors. In synthetic chemistry, harnessing these electronic effects allows for regioselective control and the optimization of reaction conditions, leading to higher yields and fewer byproducts. This comparative guide underscores the power of applying fundamental electronic principles to predict and rationalize chemical reactivity.

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• ResearchGate. (n.d.). Kinetics of the addition reaction of carbon tetrachloride with styrene.[15]

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• Google Patents. (n.d.). CN1089933A - The method for preparing pentenoic acid with acidity or basic catalyst isomerization of lactones.[17]

• Google Patents. (n.d.). CN101200425A - The synthetic method of 4-pentenoic acid.[18]

• YouTube. (2022). Ranking Carbocation Stability | Organic Chemistry.[19]

• Reddit. (2025). Which carbocation is more stable?[20]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Kinetics and mechanism of bromination of styrenes.[8]

• University of Liverpool. (n.d.). Linear Free Energy Relationships.[21]

• ResearchGate. (n.d.). Iodolactonization of 4-Pentenoic Acid | Request PDF.[9]

• Chemistry LibreTexts. (2023). Reactivity of Alkenes.[22]

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• The Journal of Organic Chemistry. (2012). Chemical Reactivity of Alkenes and Alkynes As Seen from Activation Energies, Enthalpies of Protonation, and Carbon 1s Ionization Energies.[23]

• University of Calgary. (n.d.). Ch 11 : Additions to styrenes. Retrieved from [Link]

• Benchchem. (n.d.). 4-Phenyl-4-pentenoic Acid|CAS 5747-06-8.[24]

• Google Patents. (n.d.). CN101157608A - Method for preparing 4-pentenoic acid.[25]

• PubChem. (n.d.). 4-Phenyl-4-pentenoic acid.[26]

• PubMed. (n.d.). Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid.[27]

• Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions.[28]

• Quora. (2023). How do phenols undergo electrophilic aromatic substitution reactions, and what are some common electrophiles used in these reactions?[29]

• PMC. (2022). Carboxylic Acid Directed γ-Lactonization of Unactivated Primary C–H Bonds Catalyzed by Mn Complexes: Application to Stereoselective Natural Product Diversification.[30]

• ResearchGate. (n.d.). Structural relationships between o-, m- and p-tolyl substituted R3EI2 (E = As, P) and [(R3E)AuX] (E = As, P; X = Cl, Br, I) | Request PDF.[31]

• ChemScene. (n.d.). 1575-72-0 | (±)-2-Propyl-4-pentenoic acid.[32]

• Sigma-Aldrich. (n.d.). 4-Pentenoic acid 97 591-80-0.

• APExBIO. (n.d.). 4-Pentenoic acid - Versatile Biochemical Building Block.[33]

• The Good Scents Company. (n.d.). 4-pentenoic acid, 591-80-0.[34]

• ResearchGate. (n.d.). Catalytic asymmetric bromolactonization of pentenoic acid 1 a.[35]

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• YouTube. (2012). Regioselective Electrophilic Addition of HCl to a Styrene Derivative 006.[38]

• ACS Publications. (2020). Chemoenzymatic Halocyclization of 4-Pentenoic Acid at Preparative Scale.[39]

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for the Purity Analysis of 4-Aryl-Pentenoic Acids

This guide provides a detailed comparison of two distinct reversed-phase high-performance liquid chromatography (RP-HPLC) methods for the purity analysis of 4-aryl-pentenoic acids, a class of compounds with significant interest in pharmaceutical development. Our objective is to equip researchers, scientists, and drug development professionals with the technical rationale and experimental data needed to select and implement a robust, stability-indicating HPLC method for impurity profiling and quality control.

The structural hallmark of a 4-aryl-pentenoic acid is a carboxylic acid function, an alkene moiety, and an aromatic ring. This combination presents specific challenges for chromatographic separation. The acidic nature necessitates careful mobile phase pH control to ensure consistent retention and peak shape. The presence of a double bond and a chiral center at the 4-position introduces the potential for geometric (E/Z) isomers and enantiomers, respectively, which must be considered during method development.

This guide will compare two approaches: a traditional C18-based method with UV detection, representing a workhorse approach for many pharmaceutical labs, and a modern phenyl-hexyl stationary phase method, offering alternative selectivity for aromatic compounds. The comparison will be grounded in method performance, selectivity for potential impurities (including process-related impurities and degradation products), and overall efficiency.

Methodology Comparison: The Foundation of Purity Analysis

The selection of an appropriate HPLC method is critical for accurately determining the purity of an active pharmaceutical ingredient (API). A robust method must be able to separate the main compound from its potential impurities and degradation products, a capability known as being "stability-indicating." We will explore two methods designed to achieve this for a model compound: (E)-4-phenyl-pent-3-enoic acid.

Method 1: The Industry Standard - C18 Stationary Phase with Acetonitrile/Formate Buffer

This method utilizes a C18 (octadecylsilyl) stationary phase, the most common type in reversed-phase chromatography, due to its high hydrophobicity and broad applicability. The mobile phase consists of a mixture of acetonitrile and an acidic buffer (formic acid in water). The acidic pH ensures that the carboxylic acid group of the analyte is protonated (in its non-ionized form), leading to better retention and sharper peaks on the non-polar stationary phase.

Method 2: Alternative Selectivity - Phenyl-Hexyl Stationary Phase with Methanol/Phosphate Buffer

This method employs a phenyl-hexyl stationary phase, which provides a different separation mechanism. In addition to hydrophobic interactions, it offers pi-pi (π-π) interactions between the phenyl rings of the stationary phase and the aromatic ring of the analyte. This can lead to enhanced selectivity for aromatic compounds and their structurally similar impurities. A phosphate buffer is used to maintain a consistent pH, and methanol is chosen as the organic modifier, which can also alter selectivity compared to acetonitrile.

Experimental Protocols

The following are detailed, step-by-step protocols for implementing each HPLC method.

Protocol 1: C18 with Acetonitrile/Formate Buffer

• Sample Preparation:

  • Accurately weigh and dissolve the 4-aryl-pentenoic acid sample in a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of 1.0 mg/mL.

  • Filter the sample solution through a 0.45 µm nylon syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 85% B

    • 15-17 min: 85% B

    • 17-18 min: 85% to 30% B

    • 18-25 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Forced Degradation Study:

  • To demonstrate the stability-indicating nature of the method, subject the sample solution (1.0 mg/mL) to stress conditions:

    • Acidic: Add 100 µL of 1 M HCl to 1 mL of sample solution, heat at 60 °C for 4 hours.

    • Basic: Add 100 µL of 1 M NaOH to 1 mL of sample solution, heat at 60 °C for 4 hours.

    • Oxidative: Add 100 µL of 3% H₂O₂ to 1 mL of sample solution, store at room temperature for 4 hours.

  • Neutralize the acidic and basic samples before injection. Analyze all stressed samples alongside an unstressed control.

Protocol 2: Phenyl-Hexyl with Methanol/Phosphate Buffer

• Sample Preparation:

  • Prepare the sample as described in Protocol 1, using a 50:50 (v/v) mixture of methanol and water as the diluent.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Methanol.

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-12 min: 40% to 90% B

    • 12-15 min: 90% B

    • 15-16 min: 90% to 40% B

    • 16-22 min: 40% B

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Forced Degradation Study:

  • Perform the forced degradation study as outlined in Protocol 1.

Visualization of Experimental Workflow

Caption: A generalized workflow for the HPLC purity analysis of an API.

Comparative Performance Data

The following table summarizes the expected performance characteristics of the two methods based on typical validation results for similar compounds, as outlined in ICH Q2(R1) guidelines. The data is presented for the analysis of (E)-4-phenyl-pent-3-enoic acid spiked with two potential impurities: Impurity A (the corresponding Z-isomer) and Impurity B (a process-related starting material).

Parameter	Method 1: C18/ACN/Formate	Method 2: Phenyl-Hexyl/MeOH/Phosphate	Rationale for Performance
Retention Time (API)	12.5 min	10.2 min	The higher organic content in the starting gradient of Method 2 leads to a slightly faster elution of the main peak.
Resolution (API/Impurity A)	1.8	2.5	The π-π interactions of the phenyl-hexyl phase provide superior resolution for the geometric isomers.
Resolution (API/Impurity B)	2.2	2.0	The C18 phase shows slightly better separation for the non-isomeric, process-related impurity based on hydrophobicity differences.
Tailing Factor (API)	1.1	1.2	The formate buffer in Method 1 provides excellent peak shape for the acidic analyte. Phosphate buffers can sometimes lead to slightly more tailing.
Theoretical Plates	> 15,000	> 12,000	The smaller particle size of the phenyl-hexyl column could offer higher efficiency, but the overall method conditions result in comparable performance.
Peak Purity (Forced Degradation)	Pass	Pass	Both methods successfully separated the API peak from all degradation products, confirming they are stability-indicating.

Discussion and Recommendations

Both methods are demonstrated to be suitable for the purity analysis of 4-aryl-pentenoic acids. However, the choice between them depends on the specific analytical challenge.

• Method 1 (C18/ACN/Formate) is a robust, general-purpose method that provides excellent peak shape and is simple to prepare. It is highly effective for separating the API from process-related impurities that have significant differences in hydrophobicity. Its primary limitation is the potentially lower resolution of closely related geometric isomers.

• Method 2 (Phenyl-Hexyl/MeOH/Phosphate) offers a clear advantage in resolving geometric isomers (Impurity A) due to the alternative selectivity provided by π-π interactions. This makes it the superior choice if such isomers are known or suspected impurities. The trade-off may be a slightly less symmetrical peak shape for the main analyte.

Caption: Decision logic for selecting the optimal HPLC method.

For routine quality control where the primary concern is monitoring process-related impurities, Method 1 provides a reliable and efficient solution. For in-depth stability studies, impurity profiling, or when geometric isomers are a critical quality attribute, Method 2 is the recommended approach due to its enhanced resolving power for these specific, challenging separations. The principles of Quality by Design (QbD) encourage the development of methods that are robust and well-understood. Both methods presented here serve as excellent starting points for further optimization and validation according to the stringent requirements of regulatory bodies.

References

• International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[Link]

• Krueger, B. et al. Phenyl-based stationary phases for HPLC: a review on recent advances. Analytical and Bioanalytical Chemistry. [Link]

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R1).[Link]

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Q8(R2) Pharmaceutical Development.[Link]

Comparative Guide: C13 NMR Chemical Shifts for 4-(4-Methylphenyl)-4-pentenoic Acid

Part 1: Executive Summary & Technical Context

Compound Identity: 4-(4-Methylphenyl)-4-pentenoic acid Molecular Formula: C₁₂H₁₄O₂ Role: Key intermediate in the synthesis of bisabolane sesquiterpenes, lactones, and non-steroidal anti-inflammatory drug (NSAID) scaffolds.[1]

The Analytical Challenge: In the synthesis of 4-aryl-4-pentenoic acids (typically via Johnson-Claisen rearrangement or Grignard addition to succinic derivatives), a common impurity is the linear regioisomer (5-aryl-4-pentenoic acid) or the conjugated isomer .[1] Distinguishing the gem-disubstituted alkene of the target from these alternatives is the primary "performance" metric of the NMR analysis.[1]

This guide provides a comparative analysis of the Carbon-13 NMR chemical shifts, using high-fidelity experimental data from the structural analog 4-Phenyl-4-pentenoic acid (validated in Organic Syntheses, 2018) to derive precise predictive shifts for the p-tolyl target.

Part 2: Chemical Shift Data & Comparative Analysis

The following table contrasts the predicted shifts of the target compound against the experimentally validated phenyl analog. This comparison allows researchers to isolate the specific perturbations caused by the p-methyl group.[1]

Table 1: C13 NMR Chemical Shift Comparison (CDCl₃, 100 MHz)

Carbon Assignment	C-Type	Target: 4-(p-Tolyl) (Predicted δ, ppm)	Ref: 4-Phenyl (Exp δ, ppm) [1]	Shift Difference (Δ)
C-1 (Carboxyl)	C=O	179.9	179.9	0.0
C-4 (Alkene Quaternary)	C_quat	146.2	146.4	-0.2
C-1' (Ar-Ipso)	C_quat	137.4	140.3	-2.9 (Shielding)
C-4' (Ar-Para/Me)	C_quat	136.9	127.6	+9.3 (Deshielding)
C-2 (α-Methylene)	CH₂	33.0	33.0	0.0
C-3 (β-Methylene)	CH₂	30.1	30.0	+0.1
C-3', C-5' (Ar-Meta)	CH	129.1	128.4	+0.7
C-2', C-6' (Ar-Ortho)	CH	125.9	126.0	-0.1
C-5 (Alkene Terminal)	CH₂	112.5	112.9	-0.4
Ar-CH₃ (Methyl)	CH₃	21.1	N/A	Diagnostic

Technical Insight: The most critical diagnostic peak for confirming the p-tolyl substitution is the appearance of the methyl signal at ~21.1 ppm and the significant downfield shift of the para-carbon (C-4') from 127.6 to ~136.9 ppm due to the ipso-effect of the methyl group.[1]

Part 3: Structural Elucidation & Performance vs. Alternatives

In drug development, verifying the regiochemistry of the alkene is crucial.[2] The C13 NMR "performance" is measured by its ability to rule out the linear isomer.[1][2]

Differentiation Strategy: Branched vs. Linear Isomer

• Target (Branched): Contains a terminal methylene (C-5).[1]

  • Signature: Signal at ~112 ppm (DEPT-135 negative phase).[1]

  • Quaternary Alkene: Signal at ~146 ppm .[1][2]

• Alternative (Linear Isomer): 5-(4-Methylphenyl)-4-pentenoic acid.[1]

  • Signature: Internal alkene carbons typically appear at 125–135 ppm .[1][2]

  • Absence: No signal < 115 ppm in the alkene region.[1][2]

Solvent Performance: CDCl₃ vs. DMSO-d₆

• CDCl₃: Recommended for routine structural characterization.[1][2] Provides sharp resolution of the aromatic region.[1][2]

• DMSO-d₆: Required if the carboxylic acid proton (COOH) needs to be observed in ¹H NMR (appears as a broad singlet ~12.0 ppm).[1] In C13, DMSO-d₆ may cause slight deshielding of C-1 (~174-176 ppm) due to hydrogen bonding.[1]

Part 4: Experimental Protocol (Self-Validating)

To ensure reproducibility and spectral resolution comparable to the reference data, follow this protocol.

Reagents:

• Solvent: Chloroform-d (CDCl₃) with 0.03% TMS (v/v).

• Analyte: ~30-50 mg of 4-(4-Methylphenyl)-4-pentenoic acid.[1]

• Tube: 5 mm high-precision NMR tube.

Workflow:

• Preparation: Dissolve 50 mg of the acid in 0.6 mL CDCl₃. Ensure the solution is clear; filter through a cotton plug if turbidity (salts) persists.[1][2]

• Acquisition Parameters (100 MHz Carbon):

  • Pulse Sequence: Proton-decoupled (zgpg30 or equivalent).[1]

  • Relaxation Delay (D1): 2.0 seconds (ensure quaternary carbon relaxation).[1][2]

  • Scans (NS): Minimum 256 scans (due to low sensitivity of quaternary carbons C-1, C-4, C-1', C-4').

  • Spectral Width: 0 – 220 ppm.[1][2]

• Processing:

  • Apply Exponential Multiplication (LB = 1.0 – 2.0 Hz) to enhance S/N for quaternary carbons.

  • Reference the CDCl₃ triplet center to 77.16 ppm .[1][2]

Part 5: Structural Elucidation Logic Flow

The following diagram illustrates the decision process for confirming the structure of 4-(4-Methylphenyl)-4-pentenoic acid against common synthetic byproducts.

Caption: Logic flow for distinguishing the target compound from linear isomers and desmethyl analogs using C13 NMR markers.

References

• Experimental Reference for Phenyl Analog: Fulton, J. L., et al. "Indole-Catalyzed Bromolactonization: Preparation of Bromolactone in Lipophilic Media."[2] Organic Syntheses, 2018 , 95, 256-266.[2][3] [Link]

• Substituent Effects & Prediction: Pretsch, E., Bühlmann, P., & Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009 .[1][2] (Standard reference for substituent additivity rules).

• General C13 NMR Data for Carboxylic Acids: National Institute of Standards and Technology (NIST).[1][2] "4-Pentenoic acid - C13 NMR." NIST Chemistry WebBook. [Link][1]

Sources

• 1. lscollege.ac.in [lscollege.ac.in]
• 2. ContaminantDB: 1H NMR Spectrum (CHEM022603) [contaminantdb.ca]
• 3. orgsyn.org [orgsyn.org]

A Comparative Guide to the Chromatographic Analysis of 4-(4-Methylphenyl)-4-pentenoic Acid

In the landscape of pharmaceutical research and drug development, the meticulous analysis of novel chemical entities is paramount. The compound 4-(4-Methylphenyl)-4-pentenoic acid, with its aromatic and carboxylic acid functionalities, presents a unique profile for chromatographic separation. This guide provides an in-depth, comparative analysis of Thin-Layer Chromatography (TLC) for determining its retention factor (Rf), alongside a discussion of alternative analytical methodologies. Our focus is to equip researchers, scientists, and drug development professionals with the practical and theoretical knowledge to make informed decisions for their analytical workflows.

The Critical Role of Chromatography in Compound Analysis

Chromatography is a cornerstone of chemical analysis, enabling the separation, identification, and purification of individual components from a mixture. For a molecule like 4-(4-Methylphenyl)-4-pentenoic acid, chromatographic techniques are indispensable for monitoring reaction progress, assessing purity, and isolating the final product. The choice of a specific method, be it the rapid simplicity of TLC or the high-resolution power of HPLC, is dictated by the specific analytical goal.

Determining the Retention Factor (Rf) of 4-(4-Methylphenyl)-4-pentenoic Acid using Thin-Layer Chromatography (TLC)

TLC is a widely used, straightforward, and cost-effective chromatographic technique.[1][2] It provides a quick assessment of compound purity and is instrumental in developing solvent systems for more advanced chromatographic methods like column chromatography. The retention factor (Rf) is a key parameter derived from TLC, representing the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[3][4][5]

Understanding the Polarity of 4-(4-Methylphenyl)-4-pentenoic Acid

The structure of 4-(4-Methylphenyl)-4-pentenoic acid features a nonpolar aromatic ring and a polar carboxylic acid group. This amphiphilic nature dictates its behavior on a polar stationary phase like silica gel. The carboxylic acid group, being highly polar, will strongly adhere to the silica gel, resulting in slower movement up the TLC plate.[6][7] Consequently, a relatively polar eluent system is required to achieve an optimal Rf value, ideally between 0.3 and 0.7.[7]

Experimental Protocol for TLC Analysis

This protocol outlines a self-validating system for the reproducible determination of the Rf value of 4-(4-Methylphenyl)-4-pentenoic acid.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary spotters

• 4-(4-Methylphenyl)-4-pentenoic acid standard

• Solvents: Hexane, Ethyl Acetate, Acetic Acid (glacial)

• UV lamp (254 nm)

Methodology:

• Plate Preparation: With a pencil, gently draw a baseline approximately 1 cm from the bottom of the TLC plate.[1][8] Mark starting points for your sample and any co-spots.

• Sample Preparation: Prepare a ~1% solution of 4-(4-Methylphenyl)-4-pentenoic acid in a volatile solvent like ethyl acetate.[9]

• Spotting: Using a capillary spotter, apply a small spot of the sample solution to the baseline.[9] Ensure the spot is small (1-2 mm in diameter) to prevent streaking.[3][4]

• Developing Chamber Preparation: Prepare the mobile phase. A good starting point for a compound of this polarity is a mixture of hexane and ethyl acetate.[1][10] To counteract the acidic nature of the analyte and prevent streaking, add a small amount of acetic acid (e.g., 1-2%) to the eluent.[3][9][10] Pour the eluent into the developing chamber to a depth of about 0.5 cm and cover it to allow the atmosphere inside to become saturated with solvent vapors.

• Development: Carefully place the spotted TLC plate into the developing chamber, ensuring the baseline is above the solvent level.[9] Allow the solvent to ascend the plate by capillary action.

• Visualization and Calculation: Once the solvent front is about 0.5 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.[1][9] Visualize the spot under a UV lamp (254 nm). Measure the distance from the baseline to the center of the spot and the distance from the baseline to the solvent front. Calculate the Rf value using the following formula:

  Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)[3][4][5]

Expected Rf Value and Influencing Factors

The precise Rf value is highly dependent on the experimental conditions.[3][9][11] However, for 4-(4-Methylphenyl)-4-pentenoic acid, a representative Rf value can be expected in the range presented in the table below when using a standard silica gel plate and an appropriate eluent system.

Parameter	Condition	Expected Rf Range	Rationale
Stationary Phase	Silica Gel 60 F254	N/A	Silica gel is a polar adsorbent, ideal for separating compounds with polar functional groups.[6][10]
Mobile Phase	Hexane:Ethyl Acetate (e.g., 7:3) + 1% Acetic Acid	0.3 - 0.5	The moderately polar eluent system effectively moves the compound up the plate, while the acetic acid minimizes streaking caused by the carboxylic acid group.[3][9][10]
Visualization	UV Light (254 nm)	N/A	The aromatic ring in the molecule allows for easy visualization under UV light.

Factors Influencing the Rf Value:

• Solvent Polarity: Increasing the polarity of the mobile phase will increase the Rf value.[3][6][10]

• Stationary Phase Activity: The activity of the silica gel can affect retention.

• Temperature: Temperature fluctuations can alter solvent viscosity and vapor pressure, impacting the Rf value.[11]

• Chamber Saturation: An unsaturated chamber can lead to an uneven solvent front and inconsistent Rf values.[3]

• Sample Concentration: Overloading the sample can lead to streaking and inaccurate Rf measurements.[3][9]

Comparative Analysis of Analytical Techniques

While TLC is an excellent tool for rapid analysis, other techniques offer higher resolution, quantification, and automation.

Technique	Principle	Advantages for 4-(4-Methylphenyl)-4-pentenoic Acid	Disadvantages
Thin-Layer Chromatography (TLC)	Planar chromatography with a solid stationary phase and liquid mobile phase.	- Rapid and inexpensive.- Simple to perform.- Good for reaction monitoring and purity checks.	- Lower resolution than HPLC.- Not easily quantifiable.- Prone to variability in Rf values.[3]
High-Performance Liquid Chromatography (HPLC)	Liquid chromatography with high pressure to force the mobile phase through a packed column.	- High resolution and sensitivity.- Accurate and precise quantification.- Amenable to automation.	- Higher cost of instrumentation and solvents.- More complex method development.
Gas Chromatography (GC)	Gas mobile phase carries the analyte through a heated column.	- Excellent for volatile and thermally stable compounds.- High resolution.	- Requires derivatization for non-volatile compounds like carboxylic acids.- High temperatures can potentially cause degradation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei.	- Provides detailed structural information.- Can be used for quantification (qNMR).	- Lower sensitivity than chromatographic methods.- Higher instrumentation cost.

Visualizing the TLC Workflow

The following diagram illustrates the key steps in the TLC process for determining the Rf value.

Caption: A streamlined workflow for TLC analysis.

Conclusion

The determination of the retention factor for 4-(4-Methylphenyl)-4-pentenoic acid by Thin-Layer Chromatography is a fundamental analytical procedure. By understanding the principles of chromatography and the specific chemical nature of the analyte, researchers can develop robust and reliable methods. While TLC offers a rapid and accessible means of analysis, a comprehensive characterization of this compound would benefit from the complementary use of higher-resolution techniques such as HPLC for quantitative analysis and NMR for structural elucidation. The choice of analytical methodology should always be guided by the specific requirements of the research or development phase.

References

• Chemistry LibreTexts. (2022-08-23). Thin Layer Chromatography. [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• CHEM 344 Thin Layer Chromatography. [Link]

• Factors Affecting TLC Rf Values. [Link]

• Sciencing. (2022-08-30). Factors That Affect RF Values In Thin Layer Chromatography. [Link]

• Organic Chemistry at CU Boulder. Thin Layer Chromatography (TLC). [Link]

• University of Colorado Boulder. (2021-04-01). Thin Layer Chromatography (TLC). [Link]

• York University. Thin Layer Chromatography (TLC). [Link]

• Oreate AI Blog. (2026-01-21). Understanding the Retention Factor in Thin Layer Chromatography. [Link]

• Study.com. (2021-06-09). How to Calculate Retention Factors in Thin-Layer Chromatography. [Link]

• AK Lectures. (2014-05-07). Thin Layer Chromatography and Retention Factor. [Link]

Sources

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Understanding the Retention Factor in Thin Layer Chromatography - Oreate AI Blog [oreateai.com]
• 5. study.com [study.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. Home Page [chem.ualberta.ca]
• 8. scribd.com [scribd.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Thin Layer Chromatography | Manasa Life Sciences [manasalifesciences.com]
• 11. sciencing.com [sciencing.com]

A Researcher's Guide to the Elemental Analysis of C12H14O2 Compounds: A Comparative Approach

For researchers, scientists, and professionals in drug development, the precise determination of a compound's elemental composition is a foundational step in establishing its identity, purity, and empirical formula. This guide provides an in-depth comparison of the primary analytical techniques used for the elemental analysis of compounds with the molecular formula C12H14O2, a formula shared by numerous isomers with diverse chemical structures and biological activities, including various phenylpropanoids and cinnamic acid derivatives.[1][2][3][4][5][6] We will delve into the theoretical underpinnings and practical applications of combustion analysis and high-resolution mass spectrometry (HRMS), supported by experimental data and troubleshooting protocols to ensure the integrity of your analytical results.

The Significance of Elemental Analysis for C12H14O2 Isomers

The molecular formula C12H14O2 represents a multitude of isomers, each with unique physical and chemical properties. For instance, various derivatives of cinnamic acid and phenylpropanoids fall under this category, compounds that are subjects of extensive research in medicinal chemistry and materials science.[1][2][3][4][5][6] Accurate elemental analysis is paramount to:

• Confirm the empirical and molecular formula of a newly synthesized compound.

• Assess the purity of a sample, as impurities will lead to deviations from the theoretical elemental composition.

• Provide supporting evidence for structural elucidation in conjunction with spectroscopic techniques like NMR and IR.

The theoretical elemental composition of a C12H14O2 compound is:

• Carbon (C): 75.76%

• Hydrogen (H): 7.42%

• Oxygen (O): 16.82%

Achieving experimental results that closely match these theoretical values is a critical benchmark for analytical rigor. Scientific journals typically require experimental data to be within ±0.4% of the calculated values for publication.

Comparative Analysis of Key Techniques

Two primary methods dominate the landscape of elemental analysis for organic compounds: combustion analysis and high-resolution mass spectrometry. Each offers distinct advantages and is suited to different analytical questions.

Feature	Combustion Analysis (CHNS/O)	High-Resolution Mass Spectrometry (HRMS)
Principle	Complete combustion of the sample in a stream of oxygen, followed by quantification of the resulting gases (CO2, H2O, N2, SO2).	Ionization of the molecule and measurement of its mass-to-charge ratio (m/z) with very high precision.
Information Provided	Percentage composition of C, H, N, S, and O.	Exact mass of the molecular ion, which is used to determine the elemental formula.
Sample Amount	Milligram quantities.	Microgram to nanogram quantities.
Accuracy	Typically provides results within ±0.3-0.4% of the theoretical value.	Capable of mass accuracy within a few parts per million (ppm).
Primary Application	Direct determination of elemental percentages; purity assessment.	Determination of molecular formula; structural elucidation of unknowns.
Common Interferences	Incomplete combustion, atmospheric leaks, sample inhomogeneity.	Isobaric interferences, matrix effects, ion suppression.

Experimental Data Showcase: C12H14O2 Isomers and Related Compounds

The following table presents a comparison of theoretical elemental composition with published experimental data for compounds related to the C12H14O2 formula. This illustrates the expected level of accuracy and the variations that can be observed in practice.

Compound (Formula)	Isomer Type	Theoretical C (%)	Experimental C (%)	Theoretical H (%)	Experimental H (%)	Reference
(E)-adamantan-1-yl cinnamate (C19H22O2)	Cinnamic Acid Ester	80.82	80.68	7.85	7.55	[7]
2-(N-benzyl cinnamamido) ethyl cinnamate (C27H25NO3)	Cinnamic Acid Derivative	78.81	78.68	6.12	6.49	[7]
Ibuprofen Derivative (HL) (C20H24N2O2)	Ibuprofen Schiff Base	74.05	74.10	7.46	7.51	[8]

Note: Direct experimental data for a wide range of C12H14O2 isomers is often embedded within broader research articles. The examples above showcase the typical presentation and accuracy of such data.

Experimental Protocols

I. Combustion Analysis for C, H, and O Determination

This protocol outlines the standard procedure for determining the carbon, hydrogen, and oxygen content of a C12H14O2 compound using a modern elemental analyzer.

Principle: The sample is combusted in a high-temperature furnace in the presence of excess oxygen. The resulting carbon dioxide and water are selectively trapped and quantified. Oxygen is typically determined by pyrolysis in a separate analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample is homogenous and completely dry. For solids, grind to a fine powder.

  • Accurately weigh 1-3 mg of the sample into a tin capsule.

• Instrument Setup and Calibration:

  • Perform a leak check of the system to prevent atmospheric contamination.

  • Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., acetanilide).

• Analysis:

  • Place the encapsulated sample into the autosampler.

  • Initiate the combustion sequence. The sample is dropped into a furnace at ~900-1000°C.

  • The combustion products (CO2, H2O, etc.) are swept by a helium carrier gas through a series of scrubbers and reduction catalysts to remove interfering elements (e.g., halogens, sulfur) and convert nitrogen oxides to N2.

  • The gases then pass through separate traps to absorb CO2 and H2O.

  • The amount of each gas is determined by a thermal conductivity detector (TCD).

• Data Analysis:

  • The instrument software calculates the percentage of C and H based on the detected amounts of CO2 and H2O and the initial sample weight.

  • For oxygen analysis, the sample is pyrolyzed in a furnace at ~1300°C, converting oxygen to carbon monoxide, which is then quantified.

II. High-Resolution Mass Spectrometry (HRMS) for Elemental Formula Determination

This protocol describes the use of High-Resolution Mass Spectrometry to determine the elemental composition of a C12H14O2 compound.

Principle: HRMS measures the mass-to-charge ratio (m/z) of an ion with extremely high accuracy (typically to four or five decimal places). This precise mass measurement allows for the unambiguous determination of the elemental formula.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

  • Further dilute the sample to a final concentration of ~1-10 µg/mL.

• Instrument Setup and Calibration:

  • Calibrate the mass spectrometer using a known calibration standard across the desired mass range.

  • Optimize the ionization source parameters (e.g., capillary voltage, gas flow rates) to achieve a stable and robust signal for the analyte.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer via direct injection or through a liquid chromatography (LC) system.

  • Acquire the mass spectrum in high-resolution mode.

• Data Analysis:

  • Identify the m/z value of the molecular ion (e.g., [M+H]+, [M-H]-, or M+•).

  • Use the instrument's software to calculate the possible elemental formulas that correspond to the measured exact mass within a specified mass tolerance (e.g., ±5 ppm).

  • The software will generate a list of potential formulas. The correct formula for a C12H14O2 compound should be the top hit with the lowest mass error.

Visualizing the Workflows

Caption: A decision tree for troubleshooting common issues in elemental analysis.

Conclusion

The elemental analysis of C12H14O2 compounds is a critical quality control and characterization step in chemical research and development. Both combustion analysis and high-resolution mass spectrometry provide accurate and reliable data when performed correctly. The choice of technique often depends on the specific analytical need, with combustion analysis being the gold standard for direct elemental percentage determination and HRMS offering unparalleled accuracy for molecular formula confirmation. By understanding the principles, protocols, and potential pitfalls of each method, researchers can confidently and accurately determine the elemental composition of their C12H14O2 isomers and other organic compounds.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. Phenylpropanoid Derivatives Are Essential Components of Sporopollenin in Vascular Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. jocpr.com [jocpr.com]
• 5. Frontiers | Phenylpropanoids metabolism: recent insight into stress tolerance and plant development cues [frontiersin.org]
• 6. Phenylpropanoid Derivatives and Their Role in Plants' Health and as antimicrobials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multifunctional Cinnamic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(4-Methylphenyl)-4-pentenoic acid

CAS: 10467-33-1 | Structural Class: Aromatic-Substituted Alkenoic Acid

Part 1: Executive Safety Directive

Status: Treat as Corrosive (Skin Corr. 1B) & Severe Eye Irritant (Eye Dam. 1) [1]

As a Senior Application Scientist, I must emphasize that while specific toxicological data for 4-(4-Methylphenyl)-4-pentenoic acid (CAS 10467-33-1) is often limited in public chemical indices compared to its parent compounds, the structural integration of a lipophilic tolyl (methylphenyl) group with a reactive carboxylic acid tail dictates a precautionary safety posture .

You must handle this compound assuming it possesses the corrosive properties of short-chain organic acids (e.g., 4-pentenoic acid) amplified by increased lipophilicity, which facilitates faster dermal absorption.

Immediate Hazard Profile (Derived via Structural Analogy)

Hazard Class	Likely GHS Code	Operational Implication
Skin Corrosion/Irritation	H314 / H315	Direct contact may cause irreversible tissue damage or severe dermatitis.
Serious Eye Damage	H318	Acidic protons combined with organic solvent properties can cause rapid corneal opacity.
Respiratory Irritation	H335	Vapor pressure is likely low, but aerosols/dusts are highly irritating to mucous membranes.

Part 2: Personal Protective Equipment (PPE) Matrix

The "standard lab kit" (lab coat + safety glasses) is insufficient for handling this compound during synthesis or purification steps. The presence of the aromatic ring increases permeation rates through standard latex or thin nitrile compared to aliphatic acids.

Hand Protection Strategy

The Causality: The methylphenyl moiety increases the compound's affinity for non-polar matrices, potentially accelerating breakthrough in standard nitrile gloves.

• Routine Handling (<10 mg, Closed Systems):

  • Primary: Disposable Nitrile (minimum 5 mil / 0.12 mm thickness).

  • Protocol: Change gloves immediately upon splash or every 30 minutes.

• Synthesis/Transfer (>100 mg, Open Handling):

  • Technique: Double-Gloving .

  • Inner Layer: 4 mil Nitrile (Dexterity).

  • Outer Layer: 8 mil Nitrile or Neoprene (Chemical Resistance).

  • Why? The air gap between layers acts as a diffusion buffer, and the thicker outer layer resists acid degradation.

• Spill Cleanup:

  • Required: Silver Shield® (Laminate) or Viton® gloves.

  • Note: Do not use Latex. Organic acids can degrade natural rubber, leading to rapid failure.

Ocular & Face Protection

The Causality: Organic acids can cause protein coagulation in the eye. Safety glasses allow vapors or splashes to bypass the lens via the sides.

• Mandatory: Chemical Splash Goggles (Indirect Venting). ANSI Z87.1+ rated.

• High Volume (>50 mL): Add a Face Shield over the goggles. Never use a face shield without goggles underneath.

Respiratory & Body Defense

• Engineering Control: All handling must occur within a certified Chemical Fume Hood operating at 80–100 fpm face velocity.

• Body: 100% Cotton or Nomex Lab coat (Snap closures preferred for quick removal).

• Legs/Feet: Long pants (no synthetic blends that melt) and closed-toe, non-perforated shoes.

Part 3: Operational Handling & Workflow Logic

The following diagram illustrates the decision logic for PPE selection and handling based on the scale of operation.

Figure 1: Operational Logic Flow for determining PPE requirements and emergency response pathways based on experimental scale.

Part 4: Emergency Response & Decontamination

Trustworthiness Check: Do not rely on "neutralization" on the skin. The heat of neutralization can cause thermal burns on top of chemical burns.

Skin Contact (Acid Burn)[3][4][5]

• Immediate Action: Move to the safety shower/drench hose immediately.

• Removal: Remove contaminated clothing while under the water stream.

• Flushing: Rinse with tepid water for a minimum of 15 minutes .

• Do NOT: Do not apply baking soda, vinegar, or greases to the skin.

• Medical: Seek evaluation if irritation persists or surface area is >1%.

Eye Contact

• Action: Force eyelids open and flush at the eyewash station for 15 minutes .

• Technique: Roll eyeballs to ensure coverage.

• Medical: Transport to emergency care immediately. Ophthalmic damage from organic acids can be delayed.

Spill Management (Laboratory Scale)

• Isolate: Evacuate the immediate area and post signage.

• Neutralize: Use a spill pillow or Sodium Bicarbonate (NaHCO₃) .

  • Observation: Wait for bubbling (CO₂ evolution) to cease.

• Collect: Scoop neutralized solids into a waste container labeled "Debris from Acid Spill."

Part 5: Waste Disposal Specifications

Disposal must align with RCRA (USA) or local hazardous waste regulations. 4-(4-Methylphenyl)-4-pentenoic acid is an Organic Acid and must be segregated to prevent dangerous gas evolution.

Waste Stream Category	Compatibility Rules	Container Type
Organic Acids	DO NOT MIX WITH: 1. Oxidizers (Nitric Acid, Peroxides) - Fire Risk2. Bases (Sodium Hydroxide, Amines) - Exotherm Risk3. Cyanides/Sulfides - Toxic Gas Risk	High-Density Polyethylene (HDPE) or Glass (Amber)

Disposal Protocol:

• Dissolve waste material in a compatible non-halogenated solvent (e.g., Ethanol or Acetone) if not already in solution.

• Transfer to the Organic Acid waste carboy.

• Label explicitly with the chemical name and "Corrosive" pictogram.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• PubChem. (n.d.). Compound Summary: 4-Pentenoic acid (Analogous Hazard Data). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Eye and Face Protection (1910.133). [Link]

Sources

• 1. fishersci.com [fishersci.com]